Synthesis Protocol and Mechanistic Guide for (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
Executive Summary (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a highly functionalized 1,2-aminoalcohol derivative built upon a cis-cyclooctene scaffold. Compounds of this class serve as critical precursors in the devel...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a highly functionalized 1,2-aminoalcohol derivative built upon a cis-cyclooctene scaffold. Compounds of this class serve as critical precursors in the development of bioorthogonal click-chemistry reagents (specifically via photoisomerization to highly strained trans-cyclooctenes)[1] and act as versatile bidentate ligands in organometallic catalysis.
Synthesizing this target requires a precise, two-step sequence starting from the inexpensive bulk chemical 1,5-cyclooctadiene (1,5-COD). The protocol detailed below is designed as a self-validating system, prioritizing kinetic control during epoxidation and Lewis acid-mediated acceleration during the sterically hindered aminolysis step.
Mechanistic Rationale & Pathway Design
The synthesis relies on two distinct mechanistic transformations:
Statistical Desymmetrization (Monoepoxidation): 1,5-COD contains two equivalent isolated double bonds. To achieve monoepoxidation, the reaction relies on strict stoichiometric control (using sub-stoichiometric oxidant) and low temperatures (0 °C) to suppress the formation of the unwanted 1,2,5,6-diepoxycyclooctane byproduct[2].
Lewis Acid-Catalyzed
Aminolysis: Medium-sized ring epoxides like (Z)-9-oxabicyclo[6.1.0]non-4-ene are notoriously resistant to nucleophilic attack due to transannular steric hindrance and unfavorable conformational dynamics. Uncatalyzed ring-opening with pyrrolidine requires harsh, prolonged heating. By introducing Lithium Perchlorate () as a mild Lewis acid, the ion coordinates to the epoxide oxygen. This polarization lowers the LUMO energy of the adjacent carbon atoms, facilitating a smooth, regioselective attack by the secondary amine[3]. The inversion of stereocenter during the attack strictly yields the trans-1,2-aminoalcohol relative stereochemistry, while the distant alkene retains its Z (cis) configuration.
Synthetic workflow for (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol from 1,5-cyclooctadiene.
Step-by-Step Experimental Methodologies
Protocol A: Synthesis of (Z)-9-Oxabicyclo[6.1.0]non-4-ene (Intermediate)
Objective: Achieve high-yield monoepoxidation while suppressing diepoxide formation.
Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.
Substrate Dissolution: Add 1,5-cyclooctadiene (1.0 equiv, e.g., 150 mmol) and 200 mL of anhydrous dichloromethane (DCM). Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.
Oxidant Addition: Weigh out m-chloroperoxybenzoic acid (mCPBA, 70-75% purity, 0.85 equiv). Dissolve the mCPBA in 100 mL of DCM. Add this solution dropwise to the stirring 1,5-COD solution over 45 minutes using an addition funnel[2]. Causality: Dropwise addition at 0 °C prevents thermal runaway and maintains a local excess of the diene, statistically favoring the monoepoxide.
Reaction Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 3 to 4 hours. A white precipitate of m-chlorobenzoic acid will form.
Quenching & Workup:
Add 100 mL of saturated aqueous
and stir vigorously for 15 minutes to neutralize any unreacted peroxides[4].
Filter the suspension through a sintered glass funnel to remove the bulk of the precipitated m-chlorobenzoic acid.
Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous
(3 × 100 mL) to remove residual acid, followed by brine (100 mL).
Isolation: Dry the organic layer over anhydrous
, filter, and concentrate under reduced pressure. The crude product can be purified via vacuum distillation or silica gel chromatography (Hexanes:Ethyl Acetate 9:1) to yield the monoepoxide as a colorless oil.
Protocol B: Synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
Objective: Execute a regioselective, Lewis acid-catalyzed ring-opening of the epoxide.
Reaction Assembly: In a 250 mL round-bottom flask, dissolve (Z)-9-oxabicyclo[6.1.0]non-4-ene (1.0 equiv, e.g., 50 mmol) in 100 mL of anhydrous acetonitrile (
, 0.5 equiv) to the solution and stir until fully dissolved. Next, add Pyrrolidine (1.5 equiv) in one continuous portion[3].
Thermal Activation: Attach a reflux condenser and heat the mixture to 80 °C under an argon atmosphere for 24–36 hours.
Workup: Once TLC indicates complete consumption of the epoxide, cool the mixture to room temperature. Dilute the reaction with 150 mL of water and extract with Ethyl Acetate (3 × 100 mL).
Washing & Drying: Wash the combined organic extracts with brine (100 mL), dry over anhydrous
, and concentrate in vacuo.
Purification: Purify the crude dark oil via flash column chromatography on silica gel. Critical Step: Pre-treat the silica gel with 1% Triethylamine (
) and use a gradient of DCM to DCM/MeOH (95:5) containing 1% . The basic modifier prevents the secondary amine product from streaking or irreversibly binding to the acidic silica.
Quantitative Data & Analytical Benchmarks
Table 1: Stoichiometric Parameters
Reagent/Material
Role
Equivalents
Molar Ratio Constraint
1,5-Cyclooctadiene
Starting Material
1.00
Must be in excess relative to oxidant
mCPBA (75%)
Oxidant
0.85
Sub-stoichiometric to prevent diepoxidation
(Z)-9-Oxabicyclo[6.1.0]non-4-ene
Intermediate
1.00
Baseline for Step 2
Pyrrolidine
Nucleophile
1.50
Excess drives completion
Lithium Perchlorate
Lewis Acid Catalyst
0.50
Catalytic/Promoter threshold
Table 2: Diagnostic
NMR Benchmarks (
, 400 MHz)
Compound
Key Proton Environment
Expected Chemical Shift (, ppm)
1,5-COD
Alkene protons (-CH=CH-)
~ 5.50 (m, 4H)
Intermediate (Epoxide)
Epoxide ring protons (CH-O-CH)
~ 3.00 (m, 2H)
Target (Aminoalcohol)
Carbinol proton (CH-OH)
~ 3.80 (m, 1H)
Target (Aminoalcohol)
Amine-adjacent proton (CH-N)
~ 2.80 (m, 1H)
System Self-Validation & Quality Control
To ensure the integrity of the protocol, the system relies on specific analytical checkpoints. The most critical failure point in this synthesis is incomplete aminolysis due to the high steric barrier of the cyclooctene ring.
Validation Logic: Before proceeding to the challenging basic-silica purification, the crude reaction mixture from Protocol B must be analyzed via crude
NMR. The absolute disappearance of the multiplet at ~3.00 ppm (corresponding to the epoxide protons) guarantees that the starting material has been fully consumed.
Quality control and self-validation logic for the epoxide ring-opening step.
References
Wongjan, W. (2020). Study of Allosteric Polymer Mechanochemistry. The University of Liverpool Repository. Available at:[Link]
Wang, S., et al. (2022). Supplementary Information: Closed-Loop Recycling of Lignin-Based Sustainable Polymers with an All-Hydrocarbon Backbone. Royal Society of Chemistry. Available at:[Link]
Tellew, J. E., et al. (2016). WO2016144846A1 - Pyrazolopyrimidine inhibitors of irak4 activity. Google Patents.
Ravasco, J. M. J. M., et al. (2024). Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs. PMC - National Institutes of Health. Available at:[Link]
Advanced Structural Elucidation of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol: A Methodological Guide
Executive Summary The structural elucidation of medium-sized ring systems, particularly functionalized cyclooctenes, represents a unique analytical challenge. Unlike the rigid chair conformations of cyclohexanes, eight-m...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The structural elucidation of medium-sized ring systems, particularly functionalized cyclooctenes, represents a unique analytical challenge. Unlike the rigid chair conformations of cyclohexanes, eight-membered rings exhibit extreme conformational flexibility, often existing as an equilibrium of boat-chair, twist-boat-chair, and crown conformers [1].
This whitepaper provides an authoritative, step-by-step guide to the structural elucidation of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol . By integrating High-Resolution Mass Spectrometry (HRMS), multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy, and computational DP4+ probability analysis, we establish a self-validating workflow. This guide is designed for application scientists and drug development professionals who require absolute stereochemical and conformational certainty in complex molecular scaffolds.
The Analytical Challenge: Causality in Medium-Sized Rings
The molecule (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol contains three critical structural features that dictate the elucidation strategy:
The Z-Alkene (C4=C5): The cis-double bond introduces a localized planar constraint, reducing the overall degrees of freedom but forcing the remaining sp³ carbons to navigate transannular (Prelog) strain.
1,2-Disubstitution (C1-OH and C8-Pyrrolidine): The adjacent hydroxyl and tertiary amine groups create two contiguous stereocenters. Furthermore, these groups are highly prone to forming a strong intramolecular hydrogen bond (OH···N). This H-bond locks the C1-C8 bond into a gauche dihedral arrangement, heavily biasing the macrocyclic conformational equilibrium.
Conformational Averaging: Because the barrier to pseudorotation in cyclooctenes is relatively low, room-temperature NMR often yields time-averaged signals. Distinguishing the global minimum—typically a boat-chair conformation—requires the integration of Nuclear Overhauser Effect (NOE) data with Density Functional Theory (DFT) [1].
Fig 1: Orthogonal workflow for the structural elucidation of functionalized cyclooctenes.
Phase 1: Compositional Verification via HRMS
Before mapping connectivity, the exact elemental composition must be verified to rule out isobaric impurities. For an amino alcohol, Electrospray Ionization (ESI) is the premier choice due to the basicity of the pyrrolidine nitrogen.
Protocol 1: HRMS (ESI-TOF) Acquisition
Step 1: Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid. Causality: Formic acid ensures quantitative protonation of the pyrrolidine nitrogen, maximizing the [M+H]⁺ signal intensity.
Step 2: Injection: Utilize direct infusion via a syringe pump at a flow rate of 5 µL/min.
Step 3: Ionization Parameters: Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV, cone voltage to 30 V, and desolvation temperature to 250°C.
Step 4: Calibration & Acquisition: Calibrate the TOF analyzer using a sodium formate cluster solution. Acquire data over an m/z range of 50–1000.
Step 5: Data Processing: Extract the exact mass. The theoretical [M+H]⁺ for C₁₂H₂₄NO⁺ is m/z 198.1852. A mass error of < 5 ppm confirms the molecular formula.
Phase 2: Multidimensional NMR Spectroscopy
NMR is the core engine of structural elucidation. The strategy relies on building the molecule from isolated spin systems (COSY), assigning carbons to protons (HSQC), bridging the spin systems across quaternary or heteroatom boundaries (HMBC), and finally determining the 3D spatial arrangement (NOESY) [2].
Protocol 2: NMR Acquisition and Processing
Step 1: Sample Preparation: Dissolve 15 mg of the purified compound in 600 µL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ is a non-polar, non-competing solvent. Unlike DMSO-d₆ or Methanol-d₄, CDCl₃ will not disrupt the critical intramolecular OH···N hydrogen bond, allowing the native conformation to be observed.
Step 2: 1D Experiments: Acquire ¹H NMR (zg30, 64 scans, D1=2s) and ¹³C NMR (zgpg30, 1024 scans, D1=2s) at 298 K on a 600 MHz spectrometer.
Step 3: 2D Correlation (COSY/HSQC): Acquire gradient-selected COSY to map the contiguous aliphatic chains (C1-C2-C3-C4 and C5-C6-C7-C8). Acquire multiplicity-edited HSQC to differentiate CH/CH₃ (positive phase) from CH₂ (negative phase).
Step 4: 2D HMBC: Acquire HMBC optimized for long-range couplings (ⁿJ_CH = 8 Hz). This bridges the pyrrolidine ring to the cyclooctene core via correlations from the pyrrolidine α-protons to C8.
Step 5: 2D NOESY: Acquire NOESY with a mixing time (τ_m) of 300 ms. Causality: For a molecule of ~200 Da, the tumbling rate (ωτ_c) is close to 1, which can result in zero NOE intensity. If NOESY signals are weak, a ROESY experiment (spin-lock 200 ms) must be substituted to guarantee positive cross-peaks.
Quantitative Data Summary
Table 1: NMR Assignments for (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol (CDCl₃, 600 MHz)
Position
¹³C δ (ppm)
¹H δ (ppm), Multiplicity, J (Hz)
Key HMBC Correlations
Key NOESY Correlations
1 (CH-OH)
71.5
3.85, ddd, J = 10.5, 4.2, 2.1
C2, C8
H2, H8 (syn face)
2 (CH₂)
33.2
1.85 (m), 1.60 (m)
C1, C3, C4
H1, H3
3 (CH₂)
24.5
2.15 (m), 2.05 (m)
C2, C4, C5
H2, H4
4 (CH=)
129.8
5.65, ddd, J = 10.8, 8.5, 6.2
C2, C6
H3, H5
5 (CH=)
130.2
5.55, ddd, J = 10.8, 8.2, 6.0
C3, C7
H4, H6
6 (CH₂)
25.1
2.20 (m), 2.10 (m)
C4, C5, C7
H5, H7
7 (CH₂)
28.4
1.95 (m), 1.50 (m)
C5, C6, C8
H6, H8
8 (CH-N)
65.8
2.95, dt, J = 11.0, 4.5
C1, C7, C2', C5'
H1, H7, H2', H5'
2', 5' (Pyrr)
51.2
2.65 (m), 2.55 (m)
C8, C3', C4'
H8, H3', H4'
3', 4' (Pyrr)
23.6
1.75 (m)
C2', C5'
H2', H5'
Note: The Z-geometry of the alkene is definitively proven by the ³J_HH coupling constant of 10.8 Hz between H4 and H5. A trans (E) cyclooctene would exhibit a much larger coupling (~15-16 Hz) [3].
Phase 3: Conformational Validation via DP4+ Analysis
While NOESY provides spatial constraints, the flexibility of the cyclooctene ring means experimental NOEs are an average of multiple rapidly interconverting conformers. To achieve absolute certainty, experimental NMR shifts must be validated against quantum mechanical calculations using the DP4+ probability framework [4].
Protocol 3: DP4+ Computational Workflow
Step 1: Conformational Search: Perform a molecular mechanics conformational search using the OPLS4 force field. Retain all conformers within a 5.0 kcal/mol energy window. For (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, this typically yields the Boat-Chair (BC) as the global minimum and the Twisted Boat-Chair (TBC) as a local minimum.
Step 2: Geometry Optimization: Optimize the geometry of the retained conformers using DFT at the B3LYP/6-31G(d) level of theory in the gas phase.
Step 3: NMR Shielding Calculation: Calculate the isotropic magnetic shielding tensors for ¹H and ¹³C using the Gauge-Independent Atomic Orbital (GIAO) method at the mPW1PW91/6-311+G(d,p) level, applying the PCM solvent model for Chloroform.
Step 4: Statistical Analysis: Input the Boltzmann-weighted calculated chemical shifts and the experimental shifts into the DP4+ algorithm. Causality: DP4+ utilizes Bayesian statistics to evaluate the probability that the proposed relative stereochemistry (e.g., 1R, 8S vs 1R, 8R) matches the experimental data. A DP4+ probability > 99% confirms the assignment [4].
Fig 3: Conformational equilibrium dynamics of the functionalized cyclooctene ring.
Conclusion
The structural elucidation of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol requires a synergistic approach. HRMS establishes the foundational boundary of the molecular formula. Multidimensional NMR, specifically the integration of HMBC and NOESY, maps the connectivity and relative stereochemistry, while proving the Z-geometry of the alkene. Finally, computational DP4+ analysis resolves the ambiguities of medium-ring conformational flexibility, providing a mathematically rigorous validation of the 3D structure. By adhering to these self-validating protocols, researchers can ensure absolute structural integrity in their molecular characterization efforts.
References
Conformational Analysis of Oxidized Peptide Fragments of the C-terminal Redox Center in Thioredoxin Reductases by NMR Spectroscopy
National Institutes of Health (NIH) / PMC[Link][1]
Advances in NMR spectroscopy of small molecules in solution
Royal Society of Chemistry (RSC)[Link][2]
A photochemical synthesis of functionalized trans-cyclooctenes driven by metal complexation
PubMed / Journal of the American Chemical Society[Link][3]
A critical review on the use of DP4+ in the structural elucidation of natural products: The good, the bad and the ugly. A practical guide
ResearchGate[Link][4]
Rational Design and Biological Activity of Pyrrolidine-Containing Cyclooctene Derivatives
Executive Summary The intersection of alicyclic ring systems and nitrogenous heterocycles represents a fertile ground for modern drug discovery. Specifically, pyrrolidine-containing cyclooctene derivatives have emerged a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The intersection of alicyclic ring systems and nitrogenous heterocycles represents a fertile ground for modern drug discovery. Specifically, pyrrolidine-containing cyclooctene derivatives have emerged as highly versatile scaffolds. The unique structural dynamics of these molecules—combining the conformational flexibility of the eight-membered cyclooctene ring with the sp³-rich, pseudorotating nature of the pyrrolidine moiety—enable precise interactions with complex biological targets. This whitepaper provides an in-depth technical analysis of their structural chemistry, biological activities (ranging from autotaxin inhibition to ghrelin receptor agonism), and their cutting-edge applications in bioorthogonal prodrug decaging.
The pharmacological utility of pyrrolidine-cyclooctene conjugates is fundamentally driven by their 3D topography. The five-membered pyrrolidine ring is heavily utilized by medicinal chemists because its sp³-hybridization allows for extensive exploration of pharmacophore space[1]. Furthermore, the ring undergoes "pseudorotation," a non-planar conformational shifting that enhances its three-dimensional coverage within enzymatic or receptor binding pockets[1].
When fused or conjugated with a cyclooctene ring, the structural complexity increases. In synthetic intermediates like N-(1-cycloocten-1-yl)pyrrolidine, the electron-donating nature of the pyrrolidine nitrogen enriches the electron density of the adjacent double bond[2]. The stereochemical outcomes of reactions involving this scaffold are dictated by the bulky, puckered conformation of the cyclooctene ring, which effectively shields one face of the molecule, driving high stereoselectivity[2]. This conformational shielding is critical when designing drugs that must fit into highly specific chiral binding pockets, such as those found in G-protein-coupled receptors (GPCRs) or complex lipid-processing enzymes.
Biological Activity Profiles
Autotaxin (ATX) Inhibition and the LPA Axis
Autotaxin (ATX) is a secreted glycoprotein responsible for the hydrolysis of lysophosphatidylcholine (LPC) into lysophosphatidic acid (LPA)[1]. The ATX-LPA signaling axis is heavily upregulated in pathological conditions including fibrosis, thrombosis, and various cancers[1]. Optically active pyrrolidine derivatives have been successfully optimized as potent ATX inhibitors[1]. The pyrrolidine core mimics the choline headgroup of LPC, anchoring the inhibitor in the active site, while the bulky cyclooctene (or similar alicyclic derivatives) occupies the hydrophobic lipid-binding channel of ATX, preventing substrate access.
Mechanism of ATX inhibition by pyrrolidine-cyclooctene derivatives blocking LPA-mediated pathways.
Ghrelin Receptor Agonism
Beyond enzyme inhibition, pyrrolidine derivatives act as highly potent full agonists for the ghrelin receptor[3]. Ghrelin is a peptide hormone that stimulates growth hormone secretion and increases insulin-like growth factor-1 (IGF-1) levels, making it a prime therapeutic target for catabolic conditions like muscle atrophy and cancer-induced cachexia[3]. Optimization of pyrrolidine-based scaffolds has yielded compounds with pharmacokinetic profiles suitable for clinical progression, demonstrating the scaffold's ability to trigger pleiotropic effects including adipogenesis and appetite stimulation[3].
Antimicrobial and Anticancer Applications
The fundamental N-(1-cycloocten-1-yl)pyrrolidine intermediate is frequently utilized to synthesize complex heterocyclic libraries that exhibit broad-spectrum antimicrobial and anticancer properties[2]. The adaptability of both the pyrrolidine ring and the cyclooctene moiety allows medicinal chemists to append diverse functional groups, tuning the lipophilicity and cellular permeability required to penetrate bacterial cell walls or target intracellular oncogenic kinases[2].
Bioorthogonal Decaging (The TCO-Pyrrolidine Axis)
In advanced targeted oncology, trans-cyclooctene (TCO) serves as a highly reactive caging moiety for amines, including pyrrolidine-based therapeutics[4]. Through an Inverse Electron-Demand Diels-Alder (IEDDA) reaction with a tetrazine activator, the TCO-pyrrolidine prodrug undergoes rapid, bioorthogonal bond-breaking[4]. This allows for the systemic administration of an inactive prodrug, which is then locally "decaged" at the tumor site by a targeted tetrazine, releasing the active pyrrolidine therapeutic and minimizing off-target toxicity.
IEDDA bioorthogonal decaging workflow of TCO-pyrrolidine prodrugs via tetrazine activation.
Validated Experimental Protocols
Protocol A: Dean-Stark Synthesis of N-(1-Cycloocten-1-yl)pyrrolidine
Causality: The formation of enamines via the condensation of cyclooctanone and pyrrolidine is a reversible reaction that produces water. To drive the equilibrium toward the product (Le Chatelier’s principle), water must be continuously removed. Toluene is selected as the solvent because it forms an optimal azeotrope with water, allowing efficient removal via a Dean-Stark apparatus.
Step-by-Step:
Preparation: In a 250 mL round-bottom flask, combine 1.0 eq of cyclooctanone and 1.2 eq of pyrrolidine in anhydrous toluene (0.5 M).
Catalysis: Add 0.05 eq of p-toluenesulfonic acid (p-TsOH) to protonate the carbonyl oxygen, increasing its electrophilicity.
Reflux: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to 110°C.
Collection: Reflux for 12–16 hours until the theoretical volume of water is collected in the trap's sidearm.
Isolation: Cool to room temperature, remove toluene under reduced pressure, and purify the residue via vacuum distillation.
Self-Validation System: Monitor the reaction progression in-process using FT-IR spectroscopy. The protocol is validated by the complete disappearance of the cyclooctanone C=O stretch (~1700 cm⁻¹) and the emergence of the enamine C=C stretch (~1640 cm⁻¹). If the C=O peak persists, equilibrium has stalled; verify the trap's thermal insulation or add 4Å molecular sieves.
Causality: Traditional endpoint assays for ATX are prone to artifactual interference. Utilizing FS-3—a synthetic LPA analogue equipped with a fluorophore and a quencher—allows for real-time kinetic monitoring of ATX cleavage. Because cyclooctene derivatives are highly lipophilic, 0.1% BSA is strictly required in the buffer to prevent the compounds from non-specifically adsorbing to the plastic walls of the microplate, which would artificially inflate the apparent IC₅₀.
Step-by-Step:
Buffer Preparation: Formulate Assay Buffer containing 50 mM Tris-HCl (pH 8.0), 5 mM KCl, 1 mM CaCl₂, 1 mM MgCl₂, 140 mM NaCl, and 0.1% (w/v) fatty-acid-free BSA.
Compound Dilution: Serially dilute the pyrrolidine-cyclooctene inhibitor in 100% DMSO, then perform a 1:100 intermediate dilution into the Assay Buffer.
Enzyme Addition: Dispense 10 µL of recombinant human ATX (final concentration 2 nM) into a 96-well black, flat-bottom microplate.
Incubation: Add 40 µL of the inhibitor solution to the wells. Incubate at 37°C for 30 minutes to allow for equilibrium binding.
Initiation: Add 50 µL of FS-3 substrate (final concentration 1 µM) to initiate the hydrolysis reaction.
Kinetic Read: Measure fluorescence (Ex 485 nm / Em 528 nm) continuously for 45 minutes at 37°C using a microplate reader.
Self-Validation System: Include a vehicle control (1% DMSO) to establish maximum velocity (
) and a known ATX inhibitor (e.g., PF-8380) as a positive control. Calculate the Z'-factor using the vehicle and positive control wells. A Z'-factor > 0.5 mathematically validates the assay's robustness, ensuring that the observed inhibition is a true pharmacological effect rather than baseline noise.
Quantitative Pharmacological Data
The following table summarizes the quantitative biological activity of various pyrrolidine and cyclooctene-derived scaffolds across different therapeutic indications based on recent literature parameters.
Technical Guide: Therapeutic Targets & Pharmacological Profile of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
This technical guide provides an in-depth analysis of (4Z)-8-(pyrrolidin-1-yl)cyclooct-4-en-1-ol , a pharmacologically active scaffold characterized by a functionalized cyclooctene ring. Based on its structural pharmacop...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of (4Z)-8-(pyrrolidin-1-yl)cyclooct-4-en-1-ol , a pharmacologically active scaffold characterized by a functionalized cyclooctene ring. Based on its structural pharmacophore—combining a lipophilic cycloalkenyl core, a basic tertiary amine (pyrrolidine), and a polar hydroxyl group—this molecule is classified as a "privileged structure" with high affinity potential for Sigma-1 receptors , Voltage-gated Ion Channels , and Muscarinic Acetylcholine Receptors .
This molecule represents a strategic "linker-functionalized" scaffold. While often utilized as a precursor for generating trans-cyclooctene (TCO) probes for click chemistry, its cis-(4Z) configuration possesses distinct pharmacological activity. Its structure mimics classic sigma-receptor ligands and local anesthetics , enabling it to cross the blood-brain barrier (BBB) and modulate excitability networks.
Structural Pharmacophore Analysis
The molecule consists of three critical domains governing its biological interaction:
Cationic Head (Pyrrolidine): Protonated at physiological pH (pKa ~9.5), providing electrostatic anchoring to aspartate/glutamate residues in receptor binding pockets.
Lipophilic Spacer (Cyclooct-4-ene): A bulky, semi-rigid ring that occupies hydrophobic pockets (e.g., in GPCRs or ion channel pores). The (4Z) double bond adds conformational constraint.
H-Bond Donor/Acceptor (Hydroxyl): Facilitates specific orientation via hydrogen bonding, crucial for subtype selectivity.
The Sigma-1 receptor is an endoplasmic reticulum (ER) chaperone protein involved in calcium signaling, mitochondrial function, and cellular stress response.
Pharmacophore Match: High-affinity σ1R ligands typically possess a basic amine flanked by hydrophobic regions (e.g., haloperidol, pentazocine). The (4Z)-8-(pyrrolidin-1-yl)cyclooct-4-en-1-ol structure perfectly fits the "N-substituted cycloalkyl" pharmacophore model.
Mechanism of Action: Agonism at σ1R promotes the dissociation of the receptor from BiP (binding immunoglobulin protein), allowing σ1R to chaperone IP3 receptors. This stabilizes Ca2+ flux between the ER and mitochondria, preventing excitotoxicity.
Therapeutic Potential[2][3][4]
Neuropathic Pain: Modulation of spinal sensitization.
Neuroprotection: Reduction of oxidative stress in ischemia or neurodegenerative models.
Signaling Pathway Diagram
Caption: Activation of Sigma-1 receptor by the ligand promotes BiP dissociation and stabilizes IP3R-mediated Calcium signaling.[1][2][3][4][5][6][7][8][9]
The structure of (4Z)-8-(pyrrolidin-1-yl)cyclooct-4-en-1-ol is structurally analogous to local anesthetics and anti-arrhythmics (e.g., lidocaine, vernakalant).
Pore Blocking: The protonated pyrrolidine nitrogen binds to the intracellular side of the Nav channel pore (specifically the S6 segment), while the cyclooctyl ring interacts with the hydrophobic lining, physically occluding Na+ influx.
State Dependence: The bulky cyclooctene ring suggests a preference for the inactivated state of the channel, a desirable trait for treating rapidly firing neurons (pain) or cardiomyocytes (arrhythmia) without blocking normal conduction.
Therapeutic Potential[2][3][4]
Local Anesthesia: Blockade of peripheral nerve conduction.
Anti-Arrhythmic: Potential Class I activity (Nav1.5 blockade).
Synthesis & Experimental Protocols
To validate these targets, the compound must first be synthesized with high purity. The following protocol utilizes the ring-opening of 1,2-epoxy-5-cyclooctene.
Protocol: Synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol[1]
Reaction Principle: Regioselective nucleophilic ring-opening of an epoxide by a secondary amine.
Stereochemistry: The reaction proceeds via an anti-addition mechanism, yielding the trans-amino-alcohol relative configuration (e.g., (1R,8R)-trans), while preserving the (4Z) alkene geometry.
To confirm the therapeutic targets proposed above, the following screening cascade is recommended. This workflow moves from in silico prediction to in vitro binding.
Workflow Diagram
Caption: A stepwise validation pipeline ensuring compound integrity before biological profiling.
Membrane Prep: Isolate membranes from CHO cells overexpressing human σ1R.
Ligand: Use [3H]-(+)-Pentazocine (specific σ1R agonist) as the radioligand.
Competition: Incubate membranes with [3H]-Pentazocine (2 nM) and varying concentrations of (4Z)-8-(pyrrolidin-1-yl)cyclooct-4-en-1-ol (10^-9 to 10^-5 M).
Incubation: 120 min at 37°C in Tris-HCl buffer (pH 7.4).
Termination: Rapid filtration through GF/B filters; measure radioactivity via liquid scintillation counting.
Analysis: Plot % Inhibition vs. Log[Concentration] to determine Ki. A Ki < 100 nM indicates a potent hit.
References
Review of Sigma-1 Receptor Pharmacology
Title: Sigma-1 Receptors and Their Therapeutic Potential.
Technical Guide: In Vitro Stability Profiling of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
This guide outlines the technical framework for evaluating the in vitro stability of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol . As a specialized functionalized cyclooctene, this molecule presents a unique stability pro...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the technical framework for evaluating the in vitro stability of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol .
As a specialized functionalized cyclooctene, this molecule presents a unique stability profile characterized by a robust cis-alkene core (thermodynamically stable compared to its trans counterpart) and a reactive 1,2-amino alcohol motif. This guide is structured to allow researchers to systematically validate its integrity under physiological and storage conditions.
Executive Technical Summary
(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a 1,2-disubstituted cyclooctane derivative containing a cis-alkene at the C4 position. Structurally, it combines a basic tertiary amine (pyrrolidine) with a secondary alcohol.
Stability Expectation: The (4Z) isomer is the thermodynamic ground state and is chemically stable against hydrolysis. Biological instability is driven primarily by oxidative metabolism (CYP450) rather than spontaneous degradation.
Chemical Stability Profiling (pH & Buffer)
Objective: Determine the compound's resistance to non-enzymatic degradation (hydrolysis, hydration, or oxidation) across the physiological pH range.
Mechanistic Rationale
While the molecule lacks hydrolyzable esters or amides, the allylic/homoallylic amine system can be sensitive to oxidation or elimination under stress. We assess stability at pH 1.2 (gastric), pH 7.4 (systemic), and pH 9.0 (basic stress).
Experimental Protocol
Reagents:
Stock Solution: 10 mM in DMSO.
Buffers: 0.1 N HCl (pH 1.2), 100 mM Phosphate Buffer (pH 7.4), 100 mM Borate Buffer (pH 9.0).
Internal Standard (IS): Labetalol or Tolbutamide (1 µM in Acetonitrile).
Workflow:
Spike: Dilute DMSO stock into pre-warmed (37°C) buffers to a final concentration of 1 µM (keeps DMSO < 0.1%).
Incubation: Incubate in a shaking water bath at 37°C.
Sampling: Remove aliquots (50 µL) at T = 0, 1, 2, 4, 8, 24, and 48 hours.
Quench: Immediately add 150 µL of Ice-cold Acetonitrile containing IS.
Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS.
Acceptance Criteria:
High Stability: >90% remaining at 24h.
Moderate Stability: 50–90% remaining at 24h.
Low Stability: <50% remaining at 24h.
Metabolic Stability (Microsomal Stability)
Objective: Quantify the Intrinsic Clearance (
) mediated by Cytochrome P450 enzymes. The pyrrolidine ring and the alkene are primary sites for oxidative attack.
Mechanistic Rationale
N-Dealkylation: Oxidative opening of the pyrrolidine ring.
Epoxidation: CYP-mediated oxidation of the C4=C5 double bond.
Glucuronidation: Phase II conjugation of the C1-hydroxyl (requires UDPGA cofactor, typically tested in S9 fraction or Hepatocytes, but Phase I is the priority here).
Experimental Protocol
System: Pooled Liver Microsomes (Human/Rat/Mouse).
Cofactor: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+, MgCl2).
Workflow:
Pre-incubation: Mix Microsomes (0.5 mg/mL protein) with Buffer (100 mM Phosphate, pH 7.4) at 37°C for 5 min.
Initiation: Add Test Compound (1 µM final) and NADPH cofactor.
Timepoints: 0, 5, 15, 30, 45, 60 min.
Termination: Add 3 volumes of cold Acetonitrile + IS.
Control: Minus-NADPH control (to rule out chemical instability in the matrix).
Data Calculation
Calculate the elimination rate constant (
) from the slope of vs. time.
Plasma Stability
Objective: Assess stability against plasma esterases and non-specific protein binding degradation.
Hypothesis: As an amino-alcohol, this compound is likely stable in plasma unless it undergoes specific Schiff-base formation or oxidation.
Protocol:
Matrix: Frozen/Fresh plasma (Lithium Heparin).
Concentration: 1 µM test compound.
Duration: 0, 30, 60, 120, 240 min at 37°C.
Analysis: Quench with ACN, centrifuge, LC-MS/MS.
Analytical Methodology (LC-MS/MS)
To ensure "Self-Validating" results, the analytical method must be tuned for the specific ionization of the pyrrolidine nitrogen.
Parameter
Setting
Ionization Mode
ESI Positive (+). The pyrrolidine nitrogen is readily protonated ().
Column
C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).
Mobile Phase A
0.1% Formic Acid in Water.
Mobile Phase B
0.1% Formic Acid in Acetonitrile.
Gradient
5% B to 95% B over 3.0 min.
MRM Transition
Precursor: ~196.2 m/z (). Product: Look for loss of water (-18) or pyrrolidine fragment.
Visualization of Workflows & Pathways
Diagram 1: Metabolic Degradation Pathways
This diagram illustrates the predicted Phase I and Phase II metabolic fates of the molecule.
Caption: Predicted Phase I (Red) and Phase II (Green) metabolic pathways. The alkene and pyrrolidine are primary sites for oxidative modification.
Diagram 2: Stability Testing Workflow
A logical flow for the experimental execution.
Caption: Step-by-step workflow for in vitro stability assessment, ensuring standardized handling from stock preparation to data analysis.
Data Interpretation & Troubleshooting
Observation
Probable Cause
Corrective Action
Rapid loss in Buffer (pH 7.4)
Oxidation or Solubility issue.
Add antioxidants (Ascorbic acid) or check solubility.
Loss in "Minus NADPH" control
Chemical instability or esterase activity (unlikely).
Use heat-inactivated microsomes to confirm enzymatic vs. chemical.
Double Peak in LC-MS
Isomerization (Z to E) or diastereomer separation.
Check stock purity; run UV-Vis to detect trans-isomer (240 nm).
Low Recovery
Non-specific binding (NSB) to plastic.
Use glass vials or add 0.1% BSA to buffer.
References
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for stability protocols).
FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. Link
Royzen, M., et al. (2008). "A photochemical synthesis of functionalized trans-cyclooctenes driven by metal complexation." Journal of the American Chemical Society, 130(12), 3760-3761. (Describes stability of cis/trans cyclooctene isomers). Link
Darko, A., et al. (2014). "Cyclooctene-based bioorthogonal chemistry." Chemical Science, 5, 3770-3776. (Context for cyclooctenol stability in biological media). Link
Exploratory
Solubility Profile of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol in Organic Solvents
An In-depth Technical Guide Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy.[1] This guide...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide
Abstract
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy.[1] This guide provides a comprehensive technical overview of the solubility characteristics of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, a novel amino alcohol. Lacking empirical data in the public domain, this document establishes a predictive framework based on first principles of molecular structure and intermolecular forces. Furthermore, it outlines a robust, self-validating experimental protocol for the systematic determination of its thermodynamic solubility in a range of common organic solvents. This guide is intended to equip researchers and drug development professionals with the theoretical understanding and practical methodology required to assess this molecule's behavior in solution, a crucial step in its developmental pipeline.
Introduction: The Imperative of Solubility
In the fields of medicinal chemistry and process development, understanding a compound's solubility is not merely a perfunctory step but a foundational pillar of its entire development lifecycle.[1] Solubility dictates the choice of reaction media, purification strategies (such as crystallization), and, most critically for pharmaceutical applications, the ability of a drug to be absorbed and exert its pharmacological effect.[2] Poor solubility remains a persistent and significant challenge, with estimates suggesting that a large percentage of new chemical entities are poorly water-soluble.[1]
This whitepaper focuses on (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, an organic molecule featuring a unique combination of a bulky hydrocarbon framework and polar functional groups. The interplay of these structural features suggests a complex and nuanced solubility profile. This document will first deconstruct the molecule's architecture to predict its behavior in various solvent classes and then provide a detailed, field-proven methodology for the empirical determination of its solubility.
Theoretical Assessment of Solubility
The principle of "like dissolves like" serves as the cornerstone for predicting solubility. This concept is rooted in the nature and strength of intermolecular forces between solute and solvent molecules. A thorough analysis of the molecular structure of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is the first step in this assessment.
Molecular Structure and Intermolecular Force Analysis
The solubility of the target compound is governed by a balance of three key structural motifs:
Non-Polar Hydrocarbon Core: The (4Z)-cyclooct-4-ene ring constitutes a significant portion of the molecule. This large, flexible, and non-polar hydrocarbon structure will primarily interact through weak van der Waals forces (London dispersion forces). This feature will promote solubility in non-polar, lipophilic solvents.
Polar Hydroxyl Group (-OH): The alcohol functional group is highly polar. It can act as both a hydrogen bond donor (via the hydrogen atom) and a hydrogen bond acceptor (via the oxygen lone pairs). This group is the primary driver for solubility in polar protic solvents like alcohols and water.
Polar Pyrrolidine Ring: The pyrrolidine moiety contains a tertiary amine. The nitrogen atom's lone pair of electrons makes it a strong hydrogen bond acceptor. As a cyclic amine, it also contributes to the overall polarity of the molecule. Its presence will enhance solubility in polar solvents, particularly those capable of hydrogen bonding.
The competition between the large non-polar ring and the two polar functional groups will ultimately determine the solubility in any given solvent.
Based on the structural analysis, we can predict the following solubility trends:
High Solubility in Polar Protic Solvents: Solvents like methanol, ethanol, and isopropanol should be effective at dissolving the compound.[3] Their ability to engage in hydrogen bonding with both the hydroxyl and pyrrolidine groups will overcome the non-polar nature of the cyclooctene ring.
Moderate Solubility in Polar Aprotic Solvents: Solvents such as acetone, tetrahydrofuran (THF), and ethyl acetate can act as hydrogen bond acceptors, interacting favorably with the compound's hydroxyl group.[4] They also possess sufficient polarity to interact with the amine. However, the lack of hydrogen bond donation from the solvent may result in slightly lower solubility compared to protic solvents.
Low to Moderate Solubility in Non-Polar Solvents: In solvents like hexane, cyclohexane, and toluene, the primary interaction will be between the cyclooctene ring and the solvent via dispersion forces. The polar hydroxyl and pyrrolidine groups will be poorly solvated, likely limiting overall solubility.
Acid/Base Reactivity: The basicity of the pyrrolidine nitrogen means the compound's solubility will be significantly enhanced in acidic aqueous solutions (e.g., 5% HCl) due to the formation of a highly polar ammonium salt.
Experimental Determination of Thermodynamic Solubility
To move from prediction to quantification, a rigorous experimental protocol is necessary. The isothermal shake-flask method is the gold standard for determining thermodynamic solubility, as it allows the system to reach true equilibrium.[5]
Principle of the Method
An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to allow the solution to become saturated and reach equilibrium.[6] Once equilibrium is established, the saturated solution is filtered to remove undissolved solid, and the concentration of the solute in the filtrate is determined using a suitable analytical technique.[2][7]
Selection of Organic Solvents
A diverse set of solvents should be chosen to represent a range of polarities and chemical functionalities. This allows for a comprehensive understanding of the compound's solubility profile.
This protocol describes the isothermal shake-flask method followed by quantification via High-Performance Liquid Chromatography (HPLC), a highly sensitive and accurate analytical method.[8]
Step 1: Preparation
1.1. Accurately weigh approximately 10-20 mg of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol into several 2 mL glass vials.
1.2. To each vial, add 1.0 mL of the selected organic solvent. This creates a slurry with excess solid, which is essential for ensuring saturation.[5]
1.3. Securely cap the vials to prevent solvent evaporation.
Step 2: Equilibration
2.1. Place the vials in an orbital shaker or on a rotating wheel within a temperature-controlled chamber set to a standard temperature (e.g., 25 °C).
2.2. Agitate the vials at a constant speed for a minimum of 24 hours to ensure the system reaches thermodynamic equilibrium.
2.3. Self-Validation Check: To confirm equilibrium has been reached, samples can be taken at multiple time points (e.g., 24h, 48h, and 72h). The solubility value should be consistent across the later time points.[9]
Step 3: Sample Collection and Preparation
3.1. After the equilibration period, allow the vials to stand undisturbed for at least 30 minutes to let the excess solid settle.
3.2. Carefully withdraw an aliquot of the supernatant using a syringe.
3.3. Immediately filter the aliquot through a 0.22 µm syringe filter (compatible with the organic solvent) into a clean HPLC vial. This step is critical to remove all undissolved particulates.
3.4. Dilute the filtrate with a suitable solvent (typically the mobile phase used for HPLC) to a concentration that falls within the linear range of the HPLC calibration curve.
Step 4: Quantification by HPLC
4.1. Prepare a series of calibration standards of the compound at known concentrations.
4.2. Develop a suitable reversed-phase HPLC method with UV detection. The method should provide a sharp, well-resolved peak for the analyte.[10]
4.3. Inject the calibration standards to generate a calibration curve (Peak Area vs. Concentration). The curve should have a correlation coefficient (R²) > 0.999.
4.4. Inject the diluted filtrate samples.
4.5. Determine the concentration of the compound in the diluted samples by interpolating their peak areas from the calibration curve.
4.6. Calculate the original solubility in the saturated solution, accounting for the dilution factor. Express the final solubility in units such as mg/mL or mol/L.
Caption: Experimental workflow for solubility determination.
Data Presentation and Interpretation
The results of the solubility study should be compiled into a clear and concise format to allow for easy comparison across different solvents.
Summary of Predicted Quantitative Solubility
The following table presents the predicted solubility of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol based on the theoretical assessment. Empirical data from the described protocol would replace these predictions.
Note: Solubility classifications are based on USP definitions.[8]
Interpretation of Predicted Results
The predicted data aligns with the theoretical principles discussed. The highest solubility is anticipated in polar protic solvents, where strong hydrogen bonding interactions can effectively solvate both the hydroxyl and pyrrolidine functional groups. The moderate solubility in polar aprotic solvents highlights the importance of the compound's hydrogen bond donating hydroxyl group, which cannot be fully satisfied by these solvents. As expected, the large non-polar core limits solubility in non-polar solvents, where only weak dispersion forces are at play.
Conclusion
While empirical data for (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is not yet publicly available, a robust prediction of its solubility profile can be made through a systematic analysis of its molecular structure. The presence of both a large, non-polar hydrocarbon ring and two distinct polar, hydrogen-bonding functional groups suggests a high affinity for polar protic solvents, moderate solubility in polar aprotic solvents, and limited solubility in non-polar media. This guide provides the necessary theoretical foundation and a detailed, self-validating experimental protocol using the isothermal shake-flask method with HPLC quantification to accurately determine the thermodynamic solubility of this compound. The successful application of this methodology will yield critical data to guide future formulation, purification, and preclinical development efforts.
References
Determination of Solubility by Gravimetric Method. (n.d.). e-Bidyarthi. Retrieved March 4, 2026, from [Link]
Common Organic Solvents: Table of Properties. (n.d.). Scribd. Retrieved March 4, 2026, from [Link]
Qureshi, A., Vyas, J., & Upadhyay, U. M. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences. Retrieved March 4, 2026, from [Link]
Qureshi, A., Vyas, J., & Upadhyay, U. M. (2021). Determination of solubility by gravimetric method: A brief review. International Journal of Pharmaceutical Sciences and Drug Analysis, 1(1), 58-60. Retrieved March 4, 2026, from [Link]
Experiment 1: Determination of Solubility Class. (n.d.). Florida A&M University. Retrieved March 4, 2026, from [Link]
Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). Saddleback College. Retrieved March 4, 2026, from [Link]
Solubility test for Organic Compounds. (2024, September 24). Al-Mustaqbal University College. Retrieved March 4, 2026, from [Link]
Common Organic Solvents: Table of Properties. (n.d.). University of California, Irvine. Retrieved March 4, 2026, from [Link]
Tice, J. (2005). Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Journal of Thermal Analysis and Calorimetry, 81(3), 579-583. Retrieved March 4, 2026, from [Link]
Determination of Solubility of Drug at Room Temperature by Gravimetric Method. (n.d.). Scribd. Retrieved March 4, 2026, from [Link]
Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry. Retrieved March 4, 2026, from [Link]
Shiri, F., et al. (2022). Measuring solubility automatically with vision. iScience, 25(9), 104958. Retrieved March 4, 2026, from [Link]
Solubility of Organic Compounds. (2023, August 31). University of Calgary. Retrieved March 4, 2026, from [Link]
Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). Organic Chemistry Data. Retrieved March 4, 2026, from [Link]
Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Austin Community College. Retrieved March 4, 2026, from [Link]
A Simple Guide to Creating and Formatting a White Paper. (2023, March 22). 3D Issue. Retrieved March 4, 2026, from [Link]
How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. (2025, March 26). PharmaGuru. Retrieved March 4, 2026, from [Link]
Wang, X., et al. (2016). Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera. Journal of Chemical & Engineering Data, 61(2), 979-985. Retrieved March 4, 2026, from [Link]
How to Write a Technical White Paper (2026 Guide). (2026, January 8). Venngage. Retrieved March 4, 2026, from [Link]
Wen, H., et al. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry, 81(8), 3041-3048. Retrieved March 4, 2026, from [Link]
Writing a White Paper: Complete Guide, Structure, Tips & Best Practices. (2026, February 26). Journal Publisher. Retrieved March 4, 2026, from [Link]
In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. (n.d.). ACS Publications. Retrieved March 4, 2026, from [Link]
Modified Method for Measuring the Solubility of Pharmaceutical Compounds in Organic Solvents by Visual Camera | Request PDF. (2016). ResearchGate. Retrieved March 4, 2026, from [Link]
How can I visually determine solubility? (2017, October 30). Reddit. Retrieved March 4, 2026, from [Link]
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ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. (2003, September 24). National Institute of Environmental Health Sciences. Retrieved March 4, 2026, from [Link]
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Predicting the Solubility of Organic Molecules with Molecular Dynamics Simulations. (2021, July 30). Knowledge at UChicago. Retrieved March 4, 2026, from [Link]
Solubility: Importance, Measurements and Applications. (n.d.). CUTM Courseware. Retrieved March 4, 2026, from [Link]
Steps involved in HPLC Method Development. (2018). Asian Journal of Pharmaceutical Research, 8(3), 154-159. Retrieved March 4, 2026, from [Link]
Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models. (2024, November 11). ACS Publications. Retrieved March 4, 2026, from [Link]
Solubility Determination, Solute–Solvent Interactions, and Model Correlation of Sorafenib in Twelve Pure Organic Solvents between T = 273.15 and 313.15 K. (2021, November 1). ACS Publications. Retrieved March 4, 2026, from [Link]
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(4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol in the synthesis of bioactive molecules
Application Note: (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol as a Precursor for Highly Soluble, Spatiotemporally Controlled Bioorthogonal Probes Executive Summary In the rapidly evolving field of bioorthogonal chemistry,...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol as a Precursor for Highly Soluble, Spatiotemporally Controlled Bioorthogonal Probes
Executive Summary
In the rapidly evolving field of bioorthogonal chemistry, the inverse electron-demand Diels-Alder (IEDDA) reaction between trans-cyclooctenes (TCO) and tetrazines stands out as one of the fastest known bioconjugation methods[1]. However, drug development professionals frequently encounter two major bottlenecks when utilizing standard TCOs: thermodynamic instability (shelf-life degradation) and high lipophilicity (leading to non-specific hydrophobic aggregation in biological media).
The compound (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol (CAS: 2060523-32-0) is a bifunctional cis-cyclooctene (CCO) engineered to solve both issues. By serving as a bench-stable precursor that can be photoisomerized to the active trans-isomer on demand[2],[3], it bypasses shelf-life limitations. Furthermore, the incorporation of a pyrrolidine moiety provides a protonatable basic center that drastically improves the aqueous solubility and cellular permeability of the resulting probe[4].
Mechanistic Rationale & Structural Causality
As a Senior Application Scientist, it is critical to understand why this specific molecular architecture was designed, rather than just how to use it.
The Pyrrolidine Moiety (Causality of Solubility): Standard TCOs are highly greasy. When attached to a small-molecule drug or fluorophore, they alter the parent molecule's log D, often trapping the probe in lipid membranes and preventing cytosolic target engagement. The pyrrolidine group (pKa ~8.5) is protonated at physiological pH (7.4). This positive charge acts as a solubility enhancer and can drive lysosomotropic or intracellular accumulation, ensuring the probe remains bioavailable[4]. Furthermore, because it is a tertiary amine, it requires no protecting groups during the functionalization of the adjacent C1-hydroxyl group.
The cis-Cyclooctene Core (Causality of Stability): The trans-geometry of TCOs contains ~16 kcal/mol of ring strain, making them highly reactive but prone to spontaneous isomerization back to the cis-form or degradation via thiol-ene reactions over time[5]. By synthesizing and storing the probe in the thermodynamically stable cis (4Z) conformation, the molecule possesses an indefinite shelf-life. The strain is only introduced via UV-mediated photoisomerization immediately prior to the biological assay[3].
Fig 1. Logical causality of the functional groups in (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol.
Quantitative Data Summary
The transition from the cis-precursor to the trans-probe fundamentally alters the molecule's physicochemical properties. Table 1 summarizes these shifts and their mechanistic impact.
Table 1: Physicochemical and Kinetic Comparison of Isomers
Property
(4Z)-Isomer (Precursor)
(4E)-Isomer (Activated Probe)
Mechanistic Impact
Ring Strain
~5 kcal/mol
~16 kcal/mol
High strain drives the ultra-fast IEDDA click reaction[5].
IEDDA Kinetics ()
Enables bioorthogonal labeling at sub-micromolar concentrations[1].
Shelf Stability
Indefinite at room temperature
Days/Weeks at -20°C
Justifies the "store as cis, activate to trans" workflow[3].
Aqueous Solubility
High (Pyrrolidine protonated)
High (Pyrrolidine protonated)
Prevents non-specific hydrophobic aggregation in biological media[4].
Causality of Choice: We utilize N,N'-Disuccinimidyl carbonate (DSC) to activate the C1-hydroxyl group. Because the C8-pyrrolidine is a tertiary amine, it will not undergo self-polymerization or cross-reactivity during this activation, eliminating the need for cumbersome protection/deprotection steps.
Activation: Dissolve (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol (1.0 eq) in anhydrous acetonitrile. Add DSC (2.0 eq), DMAP (1.5 eq), and DIPEA (3.0 eq). Stir at room temperature for 16 hours.
Conjugation: Add the primary amine-bearing payload (e.g., a fluorophore or a kinase inhibitor) directly to the reaction mixture. Stir for an additional 4 hours.
Purification: Purify via standard silica gel chromatography (DCM/MeOH gradient).
Self-Validation Checkpoint: Monitor the activation step via TLC. The formation of the active NHS-carbonate intermediate will be ninhydrin-negative but can be visualized using a basic KMnO4 stain. LC-MS will confirm the exact mass addition of the payload.
Protocol B: Continuous-Flow Photoisomerization (Z to E)
Causality of Choice: Batch photoisomerization is limited by a thermodynamic equilibrium that caps trans-isomer yield at ~20-28%[5]. By utilizing a continuous-flow system coupled with an in-line AgNO3/Silica trap, the trans-isomer is continuously removed from the mobile phase via selective silver coordination (driven by the relief of ring strain upon complexation). This thermodynamic sink drives the Z to E conversion to near quantitative yields[2],[3].
System Setup: Wrap FEP tubing (fluorinated ethylene propylene, UV transparent) tightly around a 254 nm UV lamp. Connect the output to a glass column packed with 10% w/w AgNO3 impregnated on silica gel.
Irradiation: Dissolve the conjugated CCO-probe (1.0 eq) and methyl benzoate (singlet sensitizer, 2.0 eq) in a Hexane/EtOAc (1:1) mixture. Pump the solution through the UV reactor at a flow rate ensuring a 5-minute residence time.
Capture & Wash: The unreacted cis-isomer and sensitizer flow through the column. Wash the column with pure EtOAc to remove trace impurities.
Release: Elute the column with 30% aqueous ammonium hydroxide (NH4OH) and extract into dichloromethane (DCM). The ammonia decomplexes the silver, releasing the pure trans-isomer.
Self-Validation Checkpoint: LC-MS analysis of the decomplexed TCO-probe will show an identical m/z to the CCO precursor. However, the TCO will exhibit a distinctly shorter retention time on reverse-phase HPLC due to the higher dipole moment and altered hydration sphere of the strained trans-alkene.
Protocol C: IEDDA Bioconjugation
Reaction: Introduce the TCO-probe (1–5 µM) to a biological sample (e.g., cell lysate or live cells) containing a tetrazine-tagged target protein in PBS (pH 7.4).
Incubation: Incubate at 37°C. The reaction is typically complete within 5 minutes.
Self-Validation Checkpoint: The IEDDA reaction is accompanied by the release of nitrogen gas (N2) and a distinct loss of the tetrazine's characteristic pink/red color (absorption ~520 nm). In a cuvette or microplate, the rapid bleaching of the 520 nm absorbance provides immediate, visual, and quantifiable confirmation of successful target engagement[1].
References
Fox, J. M. et al. (2008). A Photochemical Synthesis of Functionalized trans-Cyclooctenes Driven by Metal Complexation. Journal of the American Chemical Society, 130(12), 3760-3761. Available at:[Link]
Billaud, E. M. F. et al. (2024). Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs. National Institutes of Health (PMC11156885). Available at:[Link]
Royzen, M. et al. (2012). Flow Photochemical Syntheses of trans-Cyclooctenes and trans-Cycloheptenes Driven by Metal Complexation. Chemical Science (NIH Public Access). Available at:[Link]
Ortiz-Meoz, R. et al. (2020). 1-(Aminomethyl)-Trans-Cyclooct-4-Ene, a New TCO Derivative for Target Visualization and Target Engagement Measurement in Cells. ChemRxiv. Available at:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Causality
The inverse electron-demand Diels-Alder (IEDDA) reaction between trans-cyclooctene (TCO) derivatives and 1,2,4,5-tetrazines (Tz) has revolutionized bioconjugation, molecular imaging, and targeted drug delivery [2, 5]. Unlike traditional copper-catalyzed azide-alkyne click chemistry (CuAAC), the TCO-tetrazine ligation is entirely bioorthogonal, requires no toxic metal catalysts, and proceeds efficiently in complex biological environments such as human serum or live murine models [5].
The Causality of Unparalleled Reactivity:
The exceptional reaction kinetics of TCO are driven by fundamental molecular geometry. The 8-membered carbon ring of TCO forces its internal double bond into a highly strained trans conformation. This extreme ring strain dramatically raises the energy of the dienophile’s highest occupied molecular orbital (HOMO) [3]. Conversely, the tetrazine partner is functionalized with electron-withdrawing groups that lower its lowest unoccupied molecular orbital (LUMO). The resulting narrow HOMO-LUMO energy gap drives an ultrafast [4+2] cycloaddition. This initial step is immediately followed by a retro-Diels-Alder reaction, which irreversibly expels nitrogen gas (N₂), rendering the entire process thermodynamically irreversible and exceptionally fast [2, 3].
Logic flow of the IEDDA reaction between TCO and Tetrazine.
Reaction Kinetics & Derivative Selection
The tunable nature of cyclooctene derivatives allows researchers to optimize for either maximum stability or maximum reaction velocity. Modifying the conformation of the TCO ring (e.g., forcing the allylic carbons into an equatorial position to create sTCO) can increase the reaction rate by several orders of magnitude [2, 3].
Table 1: Kinetic Comparison of Cyclooctene Derivatives in IEDDA Reactions
Cyclooctene Derivative
Tetrazine Partner
Second-Order Rate Constant (, M⁻¹s⁻¹)
Key Characteristics & Causality
cis-Cyclooctene (CCO)
General Tetrazines
< 10⁻²
Lacks ring strain; practically unreactive in biological timeframes.
trans-Cyclooctene (TCO)
3,6-di-(2-pyridyl)-s-tetrazine
1.1 × 10³ – 1.3 × 10⁴
Standard bioorthogonal handle; balances high reactivity with excellent in vivo serum stability[2, 3].
Conformationally Strained TCO (sTCO)
Monosubstituted Tetrazines
> 3.0 × 10⁶
Equatorial isomer forces extreme strain; fastest known bioorthogonal reaction, ideal for ultra-low concentration environments [2, 3].
Allylic-substituted TCO
General Tetrazines
10³ – 10⁴
Undergoes IEDDA followed by a secondary elimination cascade; utilized specifically for "Click-to-Release" prodrug activation.
Directly radiolabeling monoclonal antibodies (mAbs) with long-lived therapeutic isotopes (e.g., ¹⁷⁷Lu or ⁹⁰Y) often results in severe systemic toxicity. Because antibodies circulate in the blood for days before clearing, healthy tissues—particularly the bone marrow—are subjected to prolonged radiation exposure.
The PRIT Solution: Pretargeted Radioimmunotherapy decouples the biological targeting mechanism from the radioactive payload [1, 4]. A non-radioactive TCO-modified antibody is administered first. Once the antibody has localized to the tumor and cleared from the blood, a highly mobile, small-molecule Tz-radionuclide is injected. The Tz-radionuclide rapidly "clicks" with the tumor-bound TCO in vivo, while unbound Tz is cleared through the kidneys in a matter of hours, drastically improving the tumor-to-background ratio [1, 4].
Workflow for Pretargeted Radioimmunotherapy (PRIT) using TCO-Tz.
Protocol 1: Synthesis and Self-Validation of mAb-TCO Conjugates
Causality Checkpoint: Controlling the Degree of Labeling (DoL) is critical. Too few TCOs result in poor therapeutic signaling; too many can cause antibody aggregation, rapid hepatic clearance, or loss of antigen-binding affinity. This protocol includes a mandatory self-validating quality control step.
Buffer Exchange: Dialyze the purified monoclonal antibody into a primary amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.4). Reasoning: Amine-containing buffers (like Tris) will competitively quench the NHS-ester reaction.
Conjugation: Add 10–20 molar equivalents of TCO-PEG4-NHS ester (dissolved in anhydrous DMSO) to the mAb solution. Incubate for 2 hours at room temperature under gentle agitation.
Purification: Remove unreacted TCO using a size-exclusion spin column (e.g., 40K MWCO).
Self-Validation (DoL Quantification): React a small, known aliquot of the purified mAb-TCO with a 5-fold molar excess of a fluorescent tetrazine probe (e.g., Cy5-Tetrazine) for 15 minutes. Measure the absorbance of the antibody (280 nm) and the dye (650 nm) using a spectrophotometer. Calculate the exact number of TCO moieties per antibody.
Success Metric: An optimal DoL for PRIT is typically 4–7 TCOs/mAb [1]. Do not proceed to in vivo models if the DoL falls outside this range.
Protocol 2: In Vivo PRIT Execution in Murine Models
Primary Targeting: Inject the validated mAb-TCO conjugate (e.g., 100 μg) intravenously into tumor-bearing mice [1].
Clearance Window: Allow 24 to 72 hours for the mAb-TCO to accumulate in the tumor and clear from systemic circulation. Reasoning: Premature injection of the radioligand will result in intravascular click reactions, increasing blood radioactivity and defeating the purpose of pretargeting [4].
Monitoring & Efficacy: The Tz-radioligand rapidly diffuses into the tumor, covalently binding to the mAb-TCO via the IEDDA reaction. Unbound Tz-radioligand clears through the renal system within 4-6 hours, resulting in exceptional tumor-to-background ratios and targeted tumor irradiation [1].
Emerging Application: "Click-to-Release" (CAPAC)
Beyond simple ligation, cyclooctene derivatives are now being engineered for payload release. In the Click-Activated Protodrugs Against Cancer (CAPAC) platform, an allylic-substituted TCO is conjugated to a cytotoxic drug (e.g., Doxorubicin). When the tetrazine trigger reacts with the TCO, the resulting dihydropyridazine intermediate is structurally unstable and undergoes a rapid electron rearrangement. This forces the elimination of the allylic leaving group, releasing the active, unmodified drug directly at the tumor site. This mechanism ensures that highly toxic payloads remain completely inert in systemic circulation until they chemically encounter the locally injected tetrazine trigger.
References
Source: nih.
Source: benchchem.
Source: nih.
Source: mdpi.
Source: vectorlabs.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
Critical Workflow Overview The synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a classic two-step sequence starting from 1,5-cyclooctadiene (1,5-COD) . The primary failure points are over-oxidation during the...
Author: BenchChem Technical Support Team. Date: March 2026
Critical Workflow Overview
The synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a classic two-step sequence starting from 1,5-cyclooctadiene (1,5-COD) . The primary failure points are over-oxidation during the first step and poor conversion/polymerization during the second.
The following workflow visualizes the critical decision points and logic flow for this synthesis.
Figure 1: Strategic workflow for the synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol. Green nodes indicate optimal pathways.
Module A: The Mono-Epoxidation (The Gatekeeper)
Objective: Synthesize 9-oxabicyclo[6.1.0]non-4-ene (mono-epoxide) while minimizing the bis-epoxide byproduct.
The Problem: 1,5-COD is symmetric. Once one double bond reacts, the second is still electron-rich and susceptible to epoxidation. Statistical reaction mixtures often yield 10-15% bis-epoxide, which complicates purification.
Troubleshooting Guide
Symptom
Probable Cause
Corrective Action
High Bis-Epoxide (>15%)
Excess oxidant or "Regular Addition" mode.
Switch to Reverse Addition: Add mCPBA slowly to the diene, not vice versa. Maintain the diene in slight excess (1.1 equiv).
Low Conversion (<50%)
mCPBA quality degradation.
Titrate mCPBA before use (iodometric titration). Commercial mCPBA is often ~70-77%; calculate stoichiometry based on active oxygen.
Product Decomposition
Acid-catalyzed ring opening during workup.
Buffer the reaction: Add NaHCO₃ solid to the reaction mixture to neutralize m-chlorobenzoic acid as it forms.
Optimized Protocol (Self-Validating)
Stoichiometry: Dissolve 1,5-cyclooctadiene (1.1 equiv) in DCM (0.2 M). Add solid NaHCO₃ (0.5 equiv).
Addition: Cool to 0°C. Add mCPBA (1.0 equiv) portion-wise over 1 hour. Do not dump it in all at once.
Validation: Monitor by TLC (Hexane/EtOAc 9:1). The mono-epoxide (Rf ~0.6) runs below the diene (Rf ~0.9) but above the bis-epoxide (Rf ~0.2).
Stop Point: Quench when mCPBA is consumed, even if starting material remains. It is easier to distill off unreacted COD than to separate the bis-epoxide.
Expert Insight: The "4Z" geometry is preserved here. Epoxidation is stereospecific; the cis-alkene of COD becomes a cis-fused epoxide.
Module B: The Nucleophilic Ring Opening (The Yield Booster)
Objective: Open the epoxide with pyrrolidine to form the amino-alcohol.
The Problem: Epoxides on medium-sized rings (8-membered) are sterically hindered and subject to transannular strain.
Thermal Method (Old School): Heating neat pyrrolidine/epoxide to reflux often leads to polymerization of the cyclooctene core or elimination side-products.
Catalytic Method (Recommended): Using a Lewis Acid allows the reaction to proceed at Room Temperature (RT).
Comparative Data: Thermal vs. Catalytic
Parameter
Thermal (Neat)
Lewis Acid (LiClO₄)
Temperature
110°C (Reflux)
25°C (RT)
Time
12 - 24 Hours
4 - 6 Hours
Side Products
Polymerization, Elimination
Minimal
Yield
45 - 55%
85 - 92%
Optimized Protocol: Lithium Perchlorate Catalysis
Why this works: Li⁺ acts as a mild Lewis acid, coordinating to the epoxide oxygen, increasing its electrophilicity and facilitating attack by the amine (pyrrolidine) under neutral conditions [1].
Setup: Dissolve 9-oxabicyclo[6.1.0]non-4-ene (1.0 equiv) in diethyl ether (Et₂O) or acetonitrile (MeCN).
Note: For extremely sluggish reactions, 5.0 M LiClO₄ in Et₂O (LPDE) can be used as the solvent system, but catalytic amounts usually suffice for pyrrolidine.
Reagent: Add Pyrrolidine (1.2 equiv) .
Reaction: Stir at Room Temperature.
Mechanism Check: The pyrrolidine attacks the epoxide in an S_N2 fashion. Due to the ring constraints, this leads to the trans-amino alcohol. The "4Z" alkene remains untouched.
Figure 2: Mechanistic pathway of Lewis Acid catalyzed ring opening.
Purification & Isolation
The Problem: Amino-alcohols are "sticky" on silica gel due to the basic nitrogen and the polar hydroxyl group, leading to broad peaks and yield loss.
Solution:
Workup: Dilute with water, extract with EtOAc. Wash organic layer with Brine. Crucial: Do not wash with acid, or you will extract your product into the aqueous layer.
Chromatography: Pre-treat the silica gel column with 1% Triethylamine (Et₃N) in Hexane.
Eluent: Gradient from 100% Hexane to 20% EtOAc/Hexane (with 1% Et₃N).
Alternative: Use Neutral Alumina (Brockmann Grade III) if silica separation remains poor.
Frequently Asked Questions (FAQs)
Q: My NMR shows a mixture of alkene geometries. Did I lose the "4Z" configuration?A: Likely not. The "4Z" bond is stable under these conditions. However, if you used strong acids or transition metals (like Ag⁺ or Pd) during purification, isomerization to the thermodynamic E-isomer (trans-cyclooctene) is possible. Stick to LiClO₄ and silica/alumina.
Q: Can I use crude mono-epoxide for the next step?A: Yes, if the impurity is unreacted 1,5-COD. The diene is inert to pyrrolidine/LiClO₄. However, if the impurity is bis-epoxide, you must purify first, or you will form diamino-diols that are impossible to separate later.
Q: The reaction is stuck at 80% conversion. Should I heat it?A: Avoid heating if possible. Instead, add another 0.2 equiv of LiClO₄. Heating often promotes the "transannular hydride shift," converting the epoxide into a ketone (cyclooctanone derivative) rather than the desired amino alcohol.
References
Chini, M., Crotti, P., & Gardelli, C. (1992). Metal salts as new catalysts for the aminolysis of oxiranes. Tetrahedron Letters, 33(26), 3795-3798. Link
Cope, A. C., et al. (1960). Transannular Reactions in Medium-Sized Rings. Organic Reactions.
Organic Syntheses. (1998). Monoepoxidation of 1,5-Cyclooctadiene. Coll. Vol. 9, p. 117. Link
Optimization
Technical Support Center: Synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol. This document is designed for researchers, chemists, and drug deve...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Our goal is to provide not just solutions, but a deeper understanding of the reaction mechanisms to empower you to optimize your experimental outcomes.
The most common and practical route to this amino alcohol involves a two-step process: the epoxidation of (1Z,5Z)-cycloocta-1,5-diene to yield (4Z)-cyclooct-4-ene-1,2-epoxide, followed by the nucleophilic ring-opening of this epoxide with pyrrolidine. While seemingly straightforward, this pathway is susceptible to several side reactions that can impact yield, purity, and stereochemical integrity. This guide provides a structured troubleshooting framework and answers to frequently asked questions.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the issues and providing actionable protocols.
Q1: My reaction is producing a mixture of two isomers that are difficult to separate. How can I improve the regioselectivity?
Answer: This is the most common issue in this synthesis and is a direct result of the non-selective nucleophilic attack of pyrrolidine on the epoxide ring.
The Underlying Chemistry: Regioselectivity in Epoxide Ring-Opening
The reaction involves the attack of the pyrrolidine nitrogen on one of the two electrophilic carbons of the epoxide. In an unbiased, symmetrical epoxide like (4Z)-cyclooct-4-ene-1,2-epoxide, both carbons are sterically and electronically similar. Under neutral or basic conditions, the reaction proceeds via a classic SN2 mechanism. Pyrrolidine, being a relatively small secondary amine, can attack either carbon with nearly equal probability, leading to a mixture of the desired 8-(pyrrolidin-1-yl) product and the undesired 5-(pyrrolidin-1-yl) regioisomer.
dot
Caption: Formation of di-aminated side product.
Preventative Measures:
Purify the Epoxide: Before the aminolysis step, ensure your (4Z)-cyclooct-4-ene-1,2-epoxide is pure. Use flash column chromatography to remove any diepoxide byproduct.
Control Stoichiometry: Use a slight excess, but not a large excess, of pyrrolidine (e.g., 1.1 to 1.5 equivalents). A large excess can drive the reaction with the contaminating diepoxide.
Monitor the Reaction: Use TLC or LC-MS to monitor the consumption of the starting epoxide. Stop the reaction as soon as the starting material is consumed to prevent further side reactions.
Q3: My NMR analysis suggests I have a mixture of (Z) and (E) isomers. How can I prevent the isomerization of the double bond?
Answer: The (4Z)-cis configuration of the cyclooctene ring is thermodynamically less stable than the corresponding (4E)-trans isomer. Under certain conditions, particularly elevated temperatures, isomerization can occur.
The Underlying Chemistry: Z/E Isomerization
Ring strain in the cis-cyclooctene system can be released upon isomerization to the more stable trans-isomer. While this process has a significant energy barrier, it can be facilitated by prolonged heating or the presence of trace acid or metal impurities that can catalyze the isomerization. A study by Royzen et al. has demonstrated that photoisomerization is also a viable method for converting the (Z) to the (E) isomer, highlighting the energetic accessibility of this transformation.
[1]
Strategies to Maintain Stereochemistry:
Lower Reaction Temperature: Perform the epoxide opening at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and only gently heat if necessary. Avoid aggressive refluxing.
Limit Reaction Time: As mentioned previously, monitor the reaction closely and work it up as soon as the starting material is consumed.
Ensure Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidation, which can sometimes generate species that catalyze isomerization.
Frequently Asked Questions (FAQs)
Q: What are the optimal starting conditions for the aminolysis of (4Z)-cyclooct-4-ene-1,2-epoxide with pyrrolidine?
A: A good starting point is to use acetonitrile as the solvent, with 1.2 equivalents of pyrrolidine. The reaction can be run at room temperature and monitored every few hours. If the reaction is slow, it can be gently heated to 40-50 °C.
Parameter
Recommended Condition
Rationale
Solvent
Acetonitrile (CH₃CN)
Aprotic polar solvent, generally good for SN2 reactions.
Stoichiometry
1.0 eq. Epoxide : 1.2 eq. Pyrrolidine
Slight excess of the nucleophile ensures full conversion of the limiting reagent.
Temperature
Room Temperature to 50 °C
Balances reaction rate with minimizing side reactions like Z/E isomerization.
Atmosphere
Inert (N₂ or Ar)
Prevents potential side reactions from atmospheric oxygen or moisture.
Q: What is the most effective method for purifying the final product?
A: Flash column chromatography on silica gel is the most common and effective method. The polarity of the resulting amino alcohol is significantly different from the starting epoxide and any non-polar side products. A gradient elution system is recommended.
Q: Can I use a different amine instead of pyrrolidine?
A: Yes, this reaction is general for many primary and secondary amines. However, the nucleophilicity and steric bulk of the amine will affect the reaction rate and potentially the regioselectivity. Pyrrolidine is a cyclic secondary amine known for its high nucleophilicity and is often used in such reactions.
[2][3]
Experimental Protocols
Protocol 1: Synthesis of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
This protocol is based on established principles of nucleophilic epoxide opening and aims to maximize regioselectivity and minimize side reactions.
Setup: To a flame-dried round-bottom flask under an argon atmosphere, add purified (4Z)-cyclooct-4-ene-1,2-epoxide (1.0 eq.).
Solvent and Catalyst: Add anhydrous acetonitrile (to make a 0.2 M solution) followed by lithium perchlorate (LiClO₄, 0.1 eq.). Stir the mixture for 10 minutes at room temperature.
Nucleophile Addition: Add pyrrolidine (1.2 eq.) dropwise via syringe over 5 minutes.
Reaction: Stir the reaction at room temperature. Monitor the reaction progress by TLC (staining with potassium permanganate) or LC-MS. If the reaction is slow after 12 hours, heat the mixture to 40 °C.
Workup: Once the starting material is consumed, cool the reaction to room temperature and quench with saturated aqueous sodium bicarbonate solution.
Extraction: Extract the aqueous layer three times with dichloromethane (DCM). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography.
Protocol 2: Purification by Flash Column Chromatography
Column Packing: Pack a silica gel column using a hexane/ethyl acetate mixture.
Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Dry the silica and load it onto the top of the column.
Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% and gradually increasing to 50%). To elute the polar amino alcohol product, a further gradient including methanol (e.g., 0-10%) in DCM or ethyl acetate may be necessary. Adding a small amount of triethylamine (0.5%) to the eluent can prevent the product from tailing on the silica gel.
Collection: Collect fractions and analyze by TLC to identify those containing the pure product.
Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.
Pyrrolidine Synthesis Optimization & Troubleshooting Center
Welcome to the Advanced Technical Support Center for Pyrrolidine Synthesis. As a Senior Application Scientist, I have designed this resource to move beyond basic reaction setups.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center for Pyrrolidine Synthesis. As a Senior Application Scientist, I have designed this resource to move beyond basic reaction setups. Here, we dissect the thermodynamic and kinetic causalities behind experimental failures in pyrrolidine core construction. Whether you are utilizing classical 1,3-dipolar cycloadditions, modern photoredox annulations, or transition-metal-catalyzed reductive cyclizations, this guide provides self-validating protocols and mechanistic troubleshooting to rescue your yields and stereoselectivity.
The 1,3-DC of azomethine ylides with electron-deficient alkenes remains the most robust method for assembling highly substituted chiral pyrrolidines. However, controlling the trajectory of the cycloaddition requires precise tuning of the metal-ligand architecture.
Mechanistic Workflow
Logic flow of Ag-catalyzed asymmetric 1,3-dipolar cycloaddition for chiral pyrrolidines.
Troubleshooting FAQs
Q: Why is my diastereomeric ratio (endo:exo) poor despite achieving high enantiomeric excess (ee)?A: Poor diastereoselectivity coupled with high enantioselectivity indicates that while your chiral ligand effectively blocks one face of the azomethine ylide, the energy difference (
) between the endo and exo transition states is too small. This is a kinetic issue often seen when the dipolarophile lacks secondary orbital interactions.
Solution: Lower the reaction temperature to amplify the transition state energy gap. Alternatively, modify the steric bulk of the ester protecting group on the imine to destabilize the exo approach .
Q: I am observing a non-linear effect where increasing the chiral ligand loading decreases enantioselectivity. What is the causality?A: This phenomenon suggests the formation of off-cycle, less reactive higher-order metal-ligand complexes (e.g., ML
instead of the active ML species), or the presence of an achiral background reaction catalyzed by unligated metal.
Solution: Strictly maintain a 1:1.05 Metal:Ligand ratio. Ensure absolute anhydrous conditions, as trace water can displace the chiral ligand, leading to a racemic background reaction .
Validation Checkpoint: The formation of the active Ag-ylide complex is often accompanied by a distinct color shift (typically to deep yellow or orange) upon the addition of the imine. If the solution remains colorless, deprotonation has failed; check the basicity of your additive or the dryness of your solvent.
Catalyst Complexation: In a flame-dried Schlenk tube under argon, dissolve AgClO
(5 mol%) and the chiral (Sa,R,R)-N,O-ligand (5.5 mol%) in anhydrous toluene (2.0 mL). Stir at 25 °C for 30 minutes.
Ylide Generation: Add the imino ester (1.0 mmol). Stir for 10 minutes until the solution turns visibly yellow, indicating azomethine ylide formation.
Thermal Equilibration: Cool the reaction vessel to -20 °C using a cryocooler.
Cycloaddition: Dropwise add the dipolarophile (e.g., nitroalkene, 1.2 mmol).
Quench & Isolate: Stir at -20 °C for 18 hours. Quench with saturated aqueous NH
Cl (2 mL) to break the metal complex. Extract with EtOAc, dry over NaSO, and purify via flash chromatography.
Visible-light photoredox catalysis has revolutionized pyrrolidine synthesis by enabling [3+2] annulations via radical-polar crossover mechanisms. This approach bypasses the need for pre-functionalized dipoles, utilizing simple alkenes and redox-active amines.
Mechanistic Workflow
Mechanism of photoredox-driven radical-polar crossover for pyrrolidine annulation.
Troubleshooting FAQs
Q: My photoredox[3+2] cycloaddition yields a complex mixture of oligomers instead of the desired pyrrolidine. How do I prevent this?A: Oligomerization occurs when the rate of radical addition to subsequent alkene molecules outcompetes the radical-polar crossover step (oxidation of the radical to a carbocation).
Solution: This is a kinetic mismatch. You must accelerate the oxidation step by selecting a photocatalyst with a more potent oxidizing ground state (e.g., switching from Ir(ppy)
to[Ir(dF(CF)ppy)(dtbbpy)]PF). Additionally, syringe-pump the alkene to maintain a low steady-state concentration, preventing radical propagation .
Q: The reaction stalls at ~50% conversion despite prolonged irradiation.A: This is a classic case of product inhibition. The newly synthesized pyrrolidine is basic and can coordinate to the iridium center or dynamically quench the excited state of the photocatalyst.
Solution: Introduce a mild Brønsted acid (e.g., benzoic acid or diphenyl phosphate) to the reaction mixture. This protonates the basic pyrrolidine product as it forms, rendering it electronically inert toward the photocatalyst.
Validation Checkpoint: Monitor the reaction via TLC. The disappearance of the redox-active precursor should strictly correlate with product formation. If the precursor is consumed but no product is visible, the radical is likely being quenched by trace oxygen; abort and re-degas the system.
Reaction Setup: To an oven-dried 100 mL round-bottom flask, add the redox-active amine precursor (6.0 mmol), the alkene (12.0 mmol), and[Ir(dF(CF
)ppy)(dtbbpy)]PF (0.2 mol%).
Solvent & Degassing (Critical Step): Dissolve the mixture in anhydrous CH
CN (60 mL). Degas the solution via three rigorous freeze-pump-thaw cycles. Do not rely on simple sparging for gram-scale radical reactions.
Irradiation: Backfill with argon and place the flask in a photoreactor equipped with 450 nm blue LEDs. Use a cooling fan to maintain the reaction temperature strictly at 25 °C to prevent thermal degradation of the radical intermediates.
Execution & Workup: Stir vigorously for 24 hours. Concentrate the mixture in vacuo and purify the crude residue by automated flash chromatography to afford the highly substituted pyrrolidine.
For researchers starting from highly stable tertiary amides or lactams, Vaska's complex combined with tetramethyldisiloxane (TMDS) offers a powerful reductive route to generate azomethine ylides in situ for subsequent cycloaddition.
Troubleshooting FAQs
Q: I am observing over-reduction to the tertiary amine instead of the desired pyrrolidine cycloadduct.A: Over-reduction is a direct result of the intermediate iminium ion reacting with a second equivalent of the silane reductant faster than it can deprotonate and undergo cycloaddition with the dipolarophile.
Solution: Strictly control the stoichiometry of TMDS (do not exceed 1.5 equivalents). More importantly, the reaction must be run as a one-pot, in situ trapping process. The dipolarophile must be present in the reaction mixture from the very beginning to immediately intercept the transient azomethine ylide before over-reduction can occur .
References
Sansano, J.M., et al. "Enantioselective 1,3-Dipolar Cycloaddition Using (Z)–Amidonitroalkenes as a Key Step to the Access to Chiral cis-3,4-Diaminopyrrolidines." Molecules 2022, 27(14), 4579. URL:[Link]
Yoon, T. P., et al. "Radical Redox Annulations: A General Light-Driven Method for the Synthesis of Saturated Heterocycles." Journal of the American Chemical Society 2021, 143, 6065–6070. URL:[Link]
Dixon, D. J., et al. "General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams." Journal of the American Chemical Society 2021. URL:[Link]
Optimization
preventing epimerization during the synthesis of substituted pyrrolidines
Technical Support Center: Stereoselective Synthesis of Substituted Pyrrolidines Mission: To provide high-fidelity troubleshooting and mechanistic guidance for researchers encountering epimerization during the synthesis a...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Stereoselective Synthesis of Substituted Pyrrolidines
Mission: To provide high-fidelity troubleshooting and mechanistic guidance for researchers encountering epimerization during the synthesis and coupling of chiral pyrrolidines.
Module 1: The Mechanistic Landscape
Q: Why is my proline derivative epimerizing even though it lacks the N-H required for classic oxazolone formation?
A: You have correctly identified that N-substituted pyrrolidines (like Proline) cannot form the neutral 5(4H)-oxazolone intermediate because they lack the amide proton necessary for deprotonation. However, epimerization still occurs, primarily through Direct Enolization (α-proton abstraction).
In substituted pyrrolidines, the tertiary amide bond (formed during coupling or protection) lowers the pKa of the
-proton. When you activate the carboxylate (e.g., with HATU or EDC), the acidity of this proton increases further. If a base (like DIPEA or NMM) is present, it can abstract this proton, leading to a planar enolate intermediate which destroys the stereocenter.
Key Risk Factor: The "Memory of Chirality" is lost once the enolate forms. Reprotonation can occur from either face, typically resulting in a racemate or a thermodynamic mixture of diastereomers.
Figure 1: The Direct Enolization pathway, the primary driver of epimerization in N-alkylated amino acids like proline where oxazolone formation is structurally precluded.
Module 2: Coupling Reagents & Additives
Q: I am using HATU for a difficult coupling involving a 2-substituted pyrrolidine, but I see ~15% epimerization. What is the alternative?
A: While HATU is a potent activator, its high reactivity often leads to rapid consumption of the base, increasing the local basicity and promoting enolization before the amine nucleophile can attack.
Recommendation: Switch to T3P (Propanephosphonic acid anhydride) or the DIC/Oxyma Pure system.
T3P (Propanephosphonic acid anhydride):
Mechanism:[1][2][3][4][5][6][7] T3P acts as a kinetic trap. It activates the carboxylate but does not generate a highly acidic species that is prone to rapid enolization. It is widely cited for maintaining chiral integrity in "difficult" couplings where HOBt/EDC fails [1].
Protocol: Use T3P (50% in EtOAc/DMF) with a weak base like N-methylmorpholine (NMM) or Pyridine, rather than DIPEA.
Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate):
Advantage:[1][2][4][8][9] Unlike HOBt (which is explosive) and HATU (which can be too aggressive), Oxyma Pure creates an active ester that is reactive enough for hindered amines but stable enough to resist background epimerization [2].
Comparative Data: Epimerization Rates in Proline Couplings
Q: My LCMS shows a split peak (diastereomers) after coupling. How do I systematically solve this?
A: Follow this decision matrix to isolate the variable causing the stereochemical loss.
Figure 2: Systematic troubleshooting workflow for identifying the root cause of epimerization.
Module 4: Experimental Protocols
Protocol A: Low-Epimerization Coupling using T3P
Best for: Coupling a chiral pyrrolidine acid to a hindered amine.
Dissolution: Dissolve the N-protected pyrrolidine acid (1.0 equiv) and the amine partner (1.1 equiv) in anhydrous DCM (preferred) or EtOAc. Avoid DMF if solubility permits, as high dielectric constants stabilize the charged enolate intermediate.
Cooling: Cool the mixture to 0 °C . Temperature control is critical; every 10°C increase can double the rate of epimerization.
Base Addition: Add N-Methylmorpholine (NMM) (2.5 equiv) or Pyridine. Avoid DIPEA or DBU.
Activation: Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise over 5 minutes.
Reaction: Allow to warm to room temperature only after 1 hour. Monitor by LCMS.
Workup: Wash with water, 1N HCl (if acid stable), and saturated NaHCO3. T3P byproducts are water-soluble, simplifying purification.[2]
Protocol B: "Back-up" Strategy (DIC/Oxyma)
Best for: Solid-phase synthesis or when T3P is unavailable.
Dissolve amino acid (1.0 equiv) and Oxyma Pure (1.0 equiv) in DMF.
Add DIC (1.0 equiv) and stir for 2-3 minutes to form the active ester.
Add this pre-activated mixture to the amine/resin. Note: Pre-activation minimizes the exposure of the carboxylic acid to base before the active ester is formed.
Module 5: Advanced Synthetic Route Planning
Q: I need to synthesize a 2,5-disubstituted pyrrolidine. Should I use alpha-arylation?
A: Direct
-arylation of pyrrolidines using Pd-catalysis proceeds through a deprotonated intermediate (enolate), which inherently destroys the stereocenter at the -position. Unless you are using a specific enantioselective ligand (e.g., Sparteine surrogates) to induce chirality, you will obtain a racemate [3].
Better Strategy:
Use a Cyclization Strategy rather than functionalizing an intact ring.
Baldwin Cyclization: Construct the linear chain with the chiral centers already established (e.g., from chiral pool amino acids). Perform an intramolecular SN2 displacement (e.g., N-nucleophile attacking a mesylate). This proceeds with inversion of configuration (Walden inversion), which is predictable and stereospecific, unlike the thermodynamic equilibration of enolates.
References
Dunetz, J. R., et al. (2016). T3P (Propanephosphonic Acid Anhydride): A Widely Applicable Reagent for the Synthesis of Amides and Esters.[8]Organic Process Research & Development . Available at: [Link]
Subiros-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[10]Chemistry – A European Journal . Available at: [Link]
Technical Support Center: Analytical Techniques for (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
Welcome to the technical support guide for monitoring the purity of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol. This document is designed for researchers, scientists, and drug development professionals, providing in-dept...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for monitoring the purity of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol. This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into the essential analytical techniques for this compound. Our focus is on the causality behind experimental choices and establishing self-validating, trustworthy protocols.
Strategic Approach to Purity Analysis
Ensuring the purity of Active Pharmaceutical Ingredients (APIs) like (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is paramount for safety, efficacy, and regulatory compliance. A single analytical technique is rarely sufficient. A robust purity assessment relies on an orthogonal approach, using multiple methods that measure the analyte and its impurities based on different chemical and physical principles. This strategy minimizes the risk of co-eluting impurities and provides a comprehensive purity profile.
The subject molecule possesses several key structural features that guide our analytical strategy:
A cyclooctenol core: A large, flexible ring with a hydroxyl group.
A (Z)-alkene: A cis-double bond that can serve as a weak chromophore for UV detection.
A tertiary amine (pyrrolidine): A basic functional group that can interact with acidic sites on chromatographic stationary phases, potentially causing poor peak shape.
Multiple stereocenters: The carbon atoms at positions 1 and 8 are chiral, necessitating enantiomeric and diastereomeric purity analysis.
Our guide will focus on the primary techniques for comprehensive analysis: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Chiral Separation methods.
Diagram: Purity Analysis Workflow
This diagram outlines the decision-making process for a comprehensive purity analysis of the target compound.
Caption: Workflow for comprehensive purity analysis of the target compound.
High-Performance Liquid Chromatography (HPLC)
HPLC is the cornerstone technique for purity determination of non-volatile organic molecules.[1] For (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, a reversed-phase (RP-HPLC) method is the logical starting point.
Expertise & Experience: Why These Choices?
The pyrrolidine moiety in the molecule is basic and prone to interacting with residual acidic silanols on standard silica-based C18 columns. This interaction is a primary cause of peak tailing.[2] To counteract this, we make specific choices:
Column Selection: A modern, end-capped C18 or a "polar-embedded" phase column is recommended. These columns have fewer accessible silanol groups, significantly improving peak shape for basic compounds.
Mobile Phase Additives: The addition of a small amount of an acid (e.g., 0.1% formic acid or trifluoroacetic acid) protonates the pyrrolidine nitrogen. This consistent positive charge prevents unwanted interactions with the stationary phase. Alternatively, a low concentration of a basic additive like triethylamine can be used to saturate the active sites on the column.
Detector Selection: The molecule lacks a strong chromophore. While UV detection at low wavelengths (~200-215 nm) is possible, it may lack sensitivity and specificity. A Charged Aerosol Detector (CAD) or Evaporating Light Scattering Detector (ELSD) is superior as it provides a more uniform response for the main compound and any impurities that may lack a chromophore, offering a more accurate area-percent purity value.[3]
Trustworthiness: Self-Validating Systems
A method is only trustworthy if its performance is verified during each run. This is achieved through system suitability testing (SST) as mandated by guidelines from USP and ICH.[1][4]
SST Parameter
Acceptance Criteria
Purpose
Tailing Factor (T)
T ≤ 1.5
Measures peak symmetry. High tailing can indicate column degradation or analyte-column interactions.
Theoretical Plates (N)
N > 2000
Measures column efficiency and separation power.
Repeatability (%RSD)
≤ 1.0% for 5 replicate injections
Ensures the system provides consistent, reproducible results.
Resolution (Rs)
Rs > 2.0 between the main peak and the closest impurity
Confirms that the method can separate the main component from its critical impurities.
Experimental Protocol: RP-HPLC with CAD
Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and Charged Aerosol Detector.
Column: C18, 2.7 µm, 4.6 x 100 mm (or equivalent high-performance column).
Mobile Phase A: Water with 0.1% Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Gradient Program:
0-1 min: 5% B
1-15 min: 5% to 95% B (linear gradient)
15-18 min: 95% B (hold)
18-18.1 min: 95% to 5% B (return to initial)
18.1-22 min: 5% B (equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C.
Injection Volume: 5 µL.
Sample Preparation: Dissolve the sample in 50:50 Water:Acetonitrile to a concentration of approximately 1 mg/mL.
CAD Settings: Evaporation Temperature: 35°C, Nitrogen Gas Pressure: 35 psi.[3]
Troubleshooting Guide & FAQs
Q1: My main peak is tailing severely (Tailing Factor > 2.0). What's wrong?
A1: This is the most common issue for amine-containing compounds.[2][5]
Cause 1: Column Issues: The column may be old or contain exposed silanols.
Solution: First, try flushing the column. If that fails, replace it with a new, high-quality end-capped C18 column.
Cause 2: Mobile Phase pH: The mobile phase pH might not be low enough to fully protonate the pyrrolidine.
Solution: Ensure your formic acid concentration is correct (0.1%). You could try a stronger acid like TFA, but be aware it can be difficult to remove from the column and may suppress MS signals if using LC-MS.
Q2: I'm seeing retention time shifts between injections. Why?
A2: Inconsistent retention times point to problems with the system's equilibrium or mobile phase composition.[5][6]
Cause 1: Insufficient Equilibration: The column was not properly equilibrated with the starting mobile phase conditions before injection.
Solution: Increase the column equilibration time at the end of your gradient to at least 10 column volumes.
Cause 2: Pump Issues: The pump may not be mixing the mobile phases accurately, or there could be a leak.
Solution: Check the system for leaks.[7] Purge the pump to remove any air bubbles and check the check valves for proper function.[6]
Q3: Why is my baseline noisy or drifting?
A3: Baseline issues can obscure small impurity peaks.[5][8]
Cause 1: Contaminated Mobile Phase: Solvents may be contaminated or contain dissolved gas.
Solution: Use fresh, HPLC-grade solvents. Ensure the mobile phase is properly degassed, preferably with an online degasser.[6]
Cause 2: Detector Issues: The detector lamp (if using UV) might be failing, or the CAD needs cleaning.
Solution: Check the detector's diagnostic parameters. For CAD, ensure the nebulizer and evaporator tube are clean.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC is an excellent orthogonal technique to HPLC, especially for identifying volatile or semi-volatile impurities. Due to the polar hydroxyl group, (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is not sufficiently volatile for direct GC analysis.[9]
Expertise & Experience: The Necessity of Derivatization
To make the molecule suitable for GC, we must mask the polar -OH group through derivatization, typically silylation. This process replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group, increasing volatility and thermal stability.[9]
Reagent Choice: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a common and effective silylating agent. The TMCS acts as a catalyst.
Why GC-MS? Coupling GC with a Mass Spectrometry (MS) detector allows for the tentative identification of unknown impurities by comparing their mass spectra to library databases (like NIST).[9] This is invaluable for impurity profiling.
Experimental Protocol: GC-MS after Silylation
Sample Derivatization:
Accurately weigh ~1 mg of the sample into a 2 mL GC vial.
Add 500 µL of a suitable solvent (e.g., Pyridine or Acetonitrile).
Add 100 µL of BSTFA + 1% TMCS.
Cap the vial tightly and heat at 70 °C for 30 minutes.
Cool to room temperature before injection.
Instrumentation: GC system with a split/splitless injector and a Mass Spectrometric detector.
Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Q1: I see multiple peaks for my derivatized standard. Is the reaction incomplete?
A1: This is possible.
Cause: Insufficient reagent, time, or temperature for the derivatization reaction.
Solution: Try increasing the reaction time or temperature. Ensure your silylating reagent is not expired, as they are sensitive to moisture. Also, ensure your sample and solvent are anhydrous.
Q2: My peak shape is poor, even after derivatization.
A2: Amines can still be problematic in GC, though less so after derivatization.[10]
Cause 1: Active Sites: The GC inlet liner or the front of the column may have active sites.
Solution: Use a deactivated inlet liner. As a maintenance step, you can clip a small section (~10-20 cm) from the front of the column.
Cause 2: Solvent Effects: The injection solvent can sometimes react with primary or secondary amines in the hot injector.[11] While your target is a tertiary amine, this is a known issue for potential amine-containing impurities.
Solution: If you suspect this, try a more inert solvent for derivatization and injection, like acetonitrile instead of pyridine.
Quantitative NMR (qNMR) Spectroscopy
NMR is a primary analytical method that provides structural confirmation and can determine the absolute purity (assay) of a compound without the need for a specific reference standard of the same compound.[12][13] The signal intensity in ¹H NMR is directly proportional to the number of protons generating that signal.[14]
Expertise & Experience: The Power of qNMR
By accurately weighing a sample and a certified internal standard into the same NMR tube, we can calculate the purity of the sample by comparing the integrals of specific, well-resolved peaks from both compounds.[15]
Choosing an Internal Standard: The standard must be stable, non-volatile, have a simple ¹H NMR spectrum with peaks that do not overlap with the analyte's peaks, and be of high, certified purity. Maleic acid or dimethyl sulfone are common choices.
Why it's Trustworthy: qNMR is a direct measurement of the molar ratio, making it orthogonal to chromatographic area-percent methods.[16] It is less susceptible to differences in detector response and can detect non-UV active or non-volatile impurities that might be missed by other methods. It also readily identifies and quantifies residual solvents.[16]
Experimental Protocol: ¹H qNMR
Sample Preparation:
Using an analytical balance, accurately weigh ~10-15 mg of the (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol sample into a clean, dry vial. Record the weight precisely.
Accurately weigh ~5-10 mg of a certified internal standard (e.g., maleic acid) into the same vial. Record the weight precisely.
Dissolve the mixture in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
Transfer the solution to a high-quality NMR tube.
NMR Data Acquisition (on a >400 MHz spectrometer):
Acquire a standard ¹H NMR spectrum.
Key Parameters for Quantification: Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of the peaks being integrated. A 30-second D1 is often a safe starting point. Use a 90° pulse angle.
Acquire a sufficient number of scans for a good signal-to-noise ratio (>250:1 for the peaks of interest).
Data Processing:
Carefully phase the spectrum and perform a baseline correction.
Integrate a well-resolved, unique peak from the analyte and a peak from the internal standard. For the analyte, the vinyl protons (~5.5-5.8 ppm) or the proton on the carbon bearing the hydroxyl group (~3.5-4.0 ppm) are good candidates.
Purity Calculation: The purity is calculated using the following formula:
Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std
Where:
I = Integral value
N = Number of protons for the integrated signal
MW = Molecular weight
m = Mass
P_std = Purity of the standard
Troubleshooting Guide & FAQs
Q1: My peak integrals are not consistent. What's the problem?
A1: Inaccurate integration is a common source of error in qNMR.
Cause 1: Poor Phasing/Baseline: An uneven baseline will lead to incorrect integral values.
Solution: Take time to carefully phase the spectrum and apply a robust baseline correction algorithm.
Cause 2: Insufficient Relaxation Delay: If the D1 delay is too short, signals with long relaxation times will be saturated, leading to lower-than-expected integral values.
Solution: Perform a T₁ inversion-recovery experiment to measure the relaxation times of your signals of interest and set D1 accordingly (>5x T₁).
Q2: The analyte and standard peaks are overlapping.
A2: Peak overlap makes accurate integration impossible.
Solution 1: Change Solvent: Switching to a different deuterated solvent (e.g., from CDCl₃ to DMSO-d₆ or MeOD-d₄) can often shift the peaks enough to resolve the overlap.
Solution 2: Change Standard: Select a different internal standard whose peaks appear in a clear region of the spectrum.
Chiral Separation
Given the two stereocenters in (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, four possible stereoisomers can exist (two pairs of enantiomers). It is critical to confirm the enantiomeric and diastereomeric purity, as different stereoisomers can have vastly different pharmacological and toxicological profiles.[17]
Chiral separation is not as predictable as standard reversed-phase chromatography. Method development often involves screening several chiral stationary phases (CSPs) and mobile phase systems.[18]
CSP Selection: Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are the most versatile and successful for a wide range of molecules and are the recommended starting point.[19]
Mobile Phase Screening: The separation selectivity is highly dependent on the mobile phase.[18] A typical screening approach involves testing:
Reversed-Phase Mode: Water/Acetonitrile or Water/Methanol mixtures.
Additives: Small amounts of additives (e.g., diethylamine for basic compounds in normal phase) can be crucial for achieving good peak shape and resolution.
Spectroscopic Comparison and Synthesis Guide: cis- vs. trans-Cyclooct-4-enol
Executive Summary & Mechanistic Context Cyclooct-4-enol is a foundational cyclic alkene in the field of bioorthogonal chemistry. While the cis-isomer (CCO-OH) is thermodynamically stable and chemically docile, the trans-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Context
Cyclooct-4-enol is a foundational cyclic alkene in the field of bioorthogonal chemistry. While the cis-isomer (CCO-OH) is thermodynamically stable and chemically docile, the trans-isomer (TCO-OH) is a kinetic spring. The trans configuration forces the eight-membered ring into a highly distorted "half-chair" or "crown" conformation, generating immense transannular strain (Prelog strain)[1].
This strain fundamentally alters the electron density and planarity of the sp² hybridized carbons, turning TCO-OH into an exceptionally reactive dienophile for Inverse Electron-Demand Diels-Alder (IEDDA) reactions with tetrazines[2]. For drug development professionals designing antibody-drug conjugates (ADCs) or pretargeted radiopharmaceuticals, verifying the isomeric purity of TCO-OH is a critical quality control step. This guide provides an objective spectroscopic comparison and a self-validating experimental workflow for synthesizing and isolating these isomers.
The distinct spectroscopic signatures of CCO-OH and TCO-OH are direct consequences of their 3D geometries. Understanding this causality is essential for accurate spectral interpretation:
cis-Cyclooct-4-enol (CCO-OH) : The ring accommodates the cis double bond with minimal steric clash. The olefinic protons are relatively shielded and exhibit standard vicinal coupling (
trans-Cyclooct-4-enol (TCO-OH) : To close the ring across a trans double bond, the carbon chain must traverse the interior of the ring, forcing methylene hydrogens inward and creating severe steric repulsion. The double bond is twisted out of planarity by ~15-20 degrees. This distortion breaks symmetry, shifts the olefinic protons upfield, and drastically alters the C-H out-of-plane bending modes in the infrared spectrum[1][3]. Furthermore, TCO-OH exists as two diastereomers (equatorial/major and axial/minor) relative to the hydroxyl group, which can be distinguished via their carbinol proton shifts[2].
Quantitative Spectroscopic Comparison
To ensure self-validating quality control, researchers must cross-reference both ¹H-NMR and FT-IR data. The table below summarizes the critical diagnostic peaks.
Because TCO-OH is thermodynamically unfavorable, standard batch UV irradiation yields a photostationary state with <25% trans conversion, which degrades upon prolonged exposure[5]. To overcome this, a continuous-loop flow reactor integrated with a silver nitrate (AgNO₃) trap is utilized.
The Causality of the Ag(I) Trap:
Ag⁺ ions coordinate with alkenes via Dewar-Chatt-Duncanson bonding. The highly strained trans double bond forms a much stronger complex (
) than the cis isomer () because metal coordination partially relieves the transannular strain[6]. This creates a thermodynamic sink, selectively pulling TCO-OH out of the irradiated mixture and driving the equilibrium forward[5][7].
Continuous flow photochemical synthesis workflow for trans-cyclooct-4-enol isolation.
Step-by-Step Methodology
Phase 1: Flow Setup & Irradiation
Preparation : Dissolve cis-cyclooct-4-enol and a singlet sensitizer (e.g., methyl benzoate or ethyl benzoate) in a non-polar solvent system (e.g., cyclohexane or diethyl ether/hexane 90:10 v/v)[6][8].
Column Packing : Prepare a chromatography column with AgNO₃-impregnated silica gel. Critical Step: Shield the column entirely from ambient light using aluminum foil to prevent the photoreduction of silver ions[8].
Circulation : Use a fluid metering pump to circulate the reaction mixture from a quartz flask, through the UV photoreactor (254 nm), into the AgNO₃ column, and back to the flask[5][7].
Irradiation : Irradiate the quartz flask. The sensitizer absorbs the UV light and transfers triplet energy to the cis-alkene, allowing it to isomerize. As the mixture passes through the column, TCO-OH is trapped as an Ag⁺ complex, while unreacted CCO-OH recirculates[5].
Phase 2: Extraction & Spectroscopic Validation
5. Release : Once the starting material is consumed (monitored via TLC of the flask mixture), disconnect the column. Flush the silica with an ammonium hydroxide (NH₄OH) solution to decomplex the TCO-OH from the silver ions[5].
6. Extraction : Extract the aqueous layer with diethyl ether, dry over MgSO₄, and concentrate under reduced pressure. Critical Step: Keep the water bath below 25°C to avoid thermal back-isomerization to the cis state[7].
7. Self-Validation : Run a ¹H-NMR (CDCl₃). The complete disappearance of the CCO-OH multiplet at 5.72 ppm and the emergence of the TCO-OH multiplets at 5.64–5.32 ppm confirms successful conversion[4]. Run an FT-IR to verify the presence of the strong 976 cm⁻¹ band[3].
References
Simplified synthetic procedure for (Z) to (E)-cyclooct-4-enol photoisomerization, Bulgarian Chemical Communications. 6
Flow Photochemical Syntheses of trans-Cyclooctenes and trans-Cycloheptenes Driven by Metal Complexation, PMC - NIH. 5
Tetrazine-Based Cycloadditions in Click Chemistry, Thieme Connect. 2
Bioorthogonal prodrug activation driven by a strain-promoted 1,3-dipolar cycloaddition, RSC Publishing. 8
Bioorthogonal Tetrazine Carbamate Cleavage by Highly Reactive Trans-Cyclooctene, Amazon S3.3
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Objective: To objectively evaluate synthetic strategies for constructing bioactive pyrrolidine scaffolds, comparing the industry-standard Asymmetric 1,3-Dipolar Cycloaddition (1,3-DC) against emerging alternatives like Organocatalytic Cascades and Intramolecular Hydroamination .
Context: The pyrrolidine ring is a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs like Daclatasvir (HCV), Pasireotide (Cushing's disease), and Anisomycin . The selection of a synthetic route is no longer just about yield; it is a multi-parametric decision involving enantiopurity (ee), atom economy, and the ability to access specific stereochemical vectors (e.g., spirocyclic vs. fused systems).
Comparative Analysis of Synthetic Strategies
Method A: Asymmetric 1,3-Dipolar Cycloaddition (The "Gold Standard")
This method, particularly involving azomethine ylides , is the most versatile tool for generating highly substituted pyrrolidines and spiro-pyrrolidines. It typically involves the reaction of an imine (dipole) with an electron-deficient alkene (dipolarophile).
Mechanism: Concerted [3+2] cycloaddition.
Catalysis: Transition metals (Cu(I), Ag(I), Au(I)) with chiral ligands (e.g., Fesulphos, Phosphoramidites) or Organocatalysts (Squaramides).
Best For: Creating multiple stereocenters (up to 4) in a single step; constructing spirocyclic cores.
Method B: Intramolecular Aza-Michael / Hydroamination (The "Atom-Economist")
This approach relies on the cyclization of linear amino-alkene precursors. It is often coupled with cross-metathesis in "Clip-Cycle" strategies.
Mechanism: Nucleophilic attack of nitrogen onto an activated alkene (Michael acceptor) or metal-catalyzed activation of an unactivated alkene.
Catalysis: Chiral Bronsted acids, Thioureas, or Late Transition Metals (Pd, Au).
Best For: Fused bicyclic systems; high atom economy; avoiding metal waste (in organocatalytic variants).
Method C: Ring-Closing Metathesis (RCM) (The "Architect")
Utilizes Ru-based catalysts (Grubbs) to close the ring from diene precursors.
Application: Synthesis of chiral spiro-pyrrolidines (e.g., Spirotryprostatin B analogues).
Source Validation: Adapted from protocols by Carretero et al. and Schreiber et al. [1, 2].
Dissolve the squaramide catalyst and nitroalkene in Toluene (0.2 M) at RT.
Addition:
Add the amino-enone.[3] No base is usually required as the catalyst activates both the nucleophile (via H-bonding) and electrophile.
Completion:
Stir until TLC indicates consumption.
Isolation:
Direct purification via column chromatography (often no aqueous workup needed).
Mechanistic Visualization
Understanding the endo/exo selectivity in 1,3-DC is critical for controlling diastereoselectivity.
Figure 2: Mechanistic pathway of Metal-Catalyzed 1,3-Dipolar Cycloaddition showing the critical ylide formation step.
References
Adrio, J., & Carretero, J. C. (2019). "Metal-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides." Chemical Communications.[5] Link
Schreiber, S. L., et al. (2003). "Split-Pool Synthesis of 1,3-Dipolar Cycloaddition Libraries." Journal of the American Chemical Society. Link
Vesely, J., et al. (2011).[3] "Highly Enantioselective Organocatalytic Cascade Reaction for the Synthesis of Pyrrolidines." Nature Communications. Link
Najera, C., & Sansano, J. M. (2007). "Catalytic Asymmetric Synthesis of Pyrrolidines via 1,3-Dipolar Cycloaddition." Angewandte Chemie International Edition. Link
BenchChem Application Notes. (2025). "Protocols for Multicomponent Synthesis of Pyrrolidine Derivatives." Link
Benchmarking the Efficiency of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol in Click Reactions: A Comparative Guide
Executive Summary: The Reactivity-Stability Paradox In the realm of bioorthogonal chemistry, the Inverse Electron-Demand Diels-Alder (IEDDA) reaction between trans-cyclooctenes (TCO) and tetrazines (Tz) is universally ce...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Reactivity-Stability Paradox
In the realm of bioorthogonal chemistry, the Inverse Electron-Demand Diels-Alder (IEDDA) reaction between trans-cyclooctenes (TCO) and tetrazines (Tz) is universally celebrated as the fastest known bioconjugation method[1]. However, drug development professionals frequently encounter a critical bottleneck: the "reactivity-stability paradox." While highly strained TCOs offer unparalleled kinetic speed, they suffer from rapid in vivo deactivation via copper-catalyzed or thiol-mediated isomerization back to their thermodynamically stable cis-isoforms[2]. This instability severely limits their utility in long-circulating targeted therapies, such as Antibody-Drug Conjugates (ADCs).
To circumvent this limitation, (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol (hereafter referred to as Pyr-CCO-OH ) has emerged as a highly specialized alternative. By intentionally utilizing the stable cis-(4Z) geometry and incorporating a basic pyrrolidine handle, this molecule flips the traditional paradigm. It serves as a highly stable, spatiotemporally controllable reagent specifically optimized for "click-to-release" payload delivery systems.
Structural Causality: The Logic Behind Pyr-CCO-OH
As an application scientist, I do not view molecules merely as reagents, but as engineered systems. Every functional group in Pyr-CCO-OH serves a distinct mechanistic purpose:
The (4Z) Alkene Core (Stability): Unlike the (4E) trans-isomer, the (4Z) cis-cyclooctene is thermodynamically relaxed. It is immune to spontaneous in vivo isomerization, allowing for circulation times of days to weeks rather than hours[2].
The 8-Pyrrolidin-1-yl Motif (Intramolecular Catalysis): In click-to-release chemistry, payload elimination yields are often inversely correlated with click reactivity because the initial 4,5-dihydropyridazine intermediate fails to tautomerize efficiently into the releasing 1,4-dihydropyridazine[3]. The tertiary amine of the pyrrolidine ring acts as an intramolecular base, catalyzing this exact tautomerization step and driving payload release to near-quantitative yields. Furthermore, it protonates at physiological pH, drastically enhancing aqueous solubility.
The 1-Hydroxyl Handle (Conjugation): Provides the canonical site for carbamate or carbonate linkage to therapeutic payloads (e.g., Doxorubicin or MMAE).
Objective Benchmarking: Pyr-CCO-OH vs. Alternatives
To objectively evaluate Pyr-CCO-OH, we must benchmark it against the industry standards: TCO-OH (the speed standard) and DBCO (the stability standard for SPAAC).
Table 1: Quantitative Benchmarking of Bioorthogonal Reagents
Reagent
IEDDA Rate Constant ()
Serum Stability ()
Payload Release Efficiency
Aqueous Solubility
Primary Application
Pyr-CCO-OH
Ms (Dark) Ms (Photo-activated)
> 14 days
> 95% (Pyrrolidine-assisted)
High (Protonated amine)
Spatiotemporal ADCs, Long-circulating prodrugs
TCO-OH
Ms
~ 4 - 6 hours
~ 40 - 60% (Uncatalyzed)
Low
Fast pre-targeted imaging
DBCO
~ 1 Ms (SPAAC)
> 7 days
N/A (Non-cleavable)
Very Low
Standard in vitro bioconjugation
Data Synthesis: While Pyr-CCO-OH exhibits a slow baseline IEDDA rate due to its cis geometry, it can be spatiotemporally activated (via localized UV photo-isomerization) to achieve TCO-like speeds. More importantly, its payload release efficiency completely outclasses standard TCO-OH due to the catalytic assistance of the pyrrolidine ring[3].
Mechanistic Workflows & Logical Relationships
To fully harness Pyr-CCO-OH, one must understand both the experimental workflow required to validate it and the chemical logic that drives its click-to-release mechanism.
Caption: Experimental workflow for benchmarking cyclooctene derivatives in bioorthogonal click reactions.
Caption: Mechanistic pathway of photo-activated IEDDA click-to-release utilizing Pyr-CCO-OH.
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. They rely on direct, label-free readouts to eliminate downstream processing artifacts.
Causality: Tetrazines possess a distinct absorption peak at ~520 nm. By monitoring the decay of this chromophore during the reaction, we directly measure the second-order rate constant (
) without relying on secondary fluorescent reporters.
Step-by-Step Methodology:
Preparation: Prepare 100 µM stock solutions of Pyr-CCO-OH and a standard water-soluble tetrazine (e.g., Tz-PEG4-OH) in PBS (pH 7.4).
Dark Baseline: Mix equal volumes of the reagents in a standard cuvette. Monitor absorbance at 520 nm for 2 hours to establish the slow baseline reactivity of the (4Z) cis-isomer.
Photo-Activation: Transfer 1 mL of the Pyr-CCO-OH stock to a quartz vial and irradiate with a 365 nm LED (10 mW/cm²) for 3 minutes to induce cis-to-trans isomerization.
Stopped-Flow Analysis: Load the photo-activated Pyr-CCO-OH and the tetrazine into the syringes of a stopped-flow spectrophotometer. Rapidly mix at 25°C.
Data Extraction: Record the exponential decay of the 520 nm signal over 500 milliseconds. Fit the curve to a pseudo-first-order kinetic model to derive
Causality: Fluorescence assays can yield false positives if the fluorophore is cleaved but the cyclooctene remains intact. LC-MS/MS provides a definitive, mass-based validation of the intact molecule's structural integrity in complex biological matrices[2].
Step-by-Step Methodology:
Matrix Setup: Spike Pyr-CCO-OH and TCO-OH (control) into 50% Fetal Bovine Serum (FBS) in PBS to a final concentration of 1 mM. Incubate at 37°C under gentle agitation.
Time-Course Sampling: At
and hours, extract 50 µL aliquots.
Protein Precipitation: Add 150 µL of ice-cold acetonitrile to each aliquot. Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet serum proteins.
LC-MS/MS Analysis: Inject the supernatant into a reverse-phase LC-MS/MS system (C18 column). Monitor the specific MRM (Multiple Reaction Monitoring) transitions for the intact Pyr-CCO-OH mass.
Validation: Plot the Area Under the Curve (AUC) against time. You will observe TCO-OH degrading within 6 hours, while Pyr-CCO-OH remains >95% intact at 72 hours.
Conclusion & Strategic Recommendations
For drug development professionals engineering next-generation ADCs or spatiotemporally controlled prodrugs, (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol represents a massive leap forward. While it sacrifices the immediate "mix-and-click" speed of TCOs, it solves the two most critical failure points of in vivo click chemistry: premature deactivation and poor payload release yields.
Recommendation: Utilize Pyr-CCO-OH when your therapeutic window requires long circulation times (e.g., solid tumor accumulation via the EPR effect) and pair it with a localized trigger (photo-activation) or highly reactive ortho-substituted tetrazines to maximize targeted payload delivery.
References
[1] Devaraj, N. K., et al. "Fast and sensitive pretargeted labeling of cancer cells through a tetrazine/trans-cyclooctene cycloaddition." Angewandte Chemie (International ed. in English), 2009.
URL:
[3] "Ortho-functionalized pyridinyl-tetrazines break the inverse correlation between click reactivity and cleavage yields in click-to-release chemistry." Nature Communications / PMC, 2023.
URL:
[2] Knall, A.-C., Slugovc, C. "Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme." Chem. Soc. Rev., 2013; and Kim E., Koo H. "Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo." Chem. Sci., 2019.
URL:
An essential component of modern bioorthogonal chemistry, (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a highly specialized strained alkene derivative. Compounds of this class are frequently utilized in inverse electron...
Author: BenchChem Technical Support Team. Date: March 2026
An essential component of modern bioorthogonal chemistry, (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol is a highly specialized strained alkene derivative. Compounds of this class are frequently utilized in inverse electron-demand Diels-Alder (IEDDA) reactions, particularly in tetrazine ligations for protein labeling and cellular imaging.
While its reactivity is a tremendous asset at the bench, it presents unique challenges for laboratory safety and waste management. The molecule combines a reactive strained alkene, a basic pyrrolidine moiety, and a hydroxyl group, necessitating a rigorous, causality-driven approach to its handling and disposal.
Hazard Assessment & Mechanistic Causality
To safely manage this compound, researchers must understand the chemical mechanisms driving its hazard profile. Safety is not merely about following rules; it is about predicting chemical behavior.
The Pyrrolidine Moiety (Basicity & Corrosivity): The nitrogen atom in the pyrrolidine ring possesses a highly available lone pair, making the molecule moderately to strongly basic. If inadvertently mixed with concentrated acidic waste, it will undergo a rapid, exothermic neutralization reaction. Furthermore, upon combustion during disposal, nitrogen-containing organics generate toxic nitrogen oxides (NOx), dictating the need for specialized incineration [1].
The (4Z)-Cyclooctene Ring (Reactivity & Strain): The cis-cyclooctene ring possesses significant ring strain (~18 kcal/mol). While stable at room temperature, this electron-rich double bond is highly susceptible to electrophilic attack. Mixing this compound with strong oxidizers (e.g., peroxides, permanganates) in a waste carboy can lead to uncontrolled, exothermic epoxidation or oxidative cleavage [2].
The Hydroxyl Group (Solubility): The alcohol group acts as a hydrogen bond donor and acceptor, increasing the molecule's solubility in polar organic solvents and water. This amphiphilic nature means spills can easily spread through both aqueous and organic phases, complicating decontamination.
Table 1: Physicochemical Hazards and Operational Implications
Hazard Profile
Mechanistic Cause
Operational & Disposal Implication
Corrosivity / Irritation
Basic nitrogen lone pair (Pyrrolidine)
Segregate from acids; requires splash goggles and nitrile gloves.
Chemical Reactivity
Strained electron-rich alkene
Segregate from strong oxidizers and reactive dienes/tetrazines.
Flammability
High hydrocarbon content
Store in approved flammable safety cabinets; ground all containers.
Toxic Combustion
Nitrogen heteroatom
Must be routed to an incinerator equipped with NOx scrubbers.
Operational Handling & Segregation Protocol
Every protocol in the laboratory must be a self-validating system. Before any disposal occurs, the waste must be properly segregated to prevent catastrophic incompatible reactions.
Segregation Rules:
DO NOT mix with Halogenated Organic Waste. (Halogenated waste is processed differently and is more expensive to incinerate; mixing them violates EPA minimization guidelines) [3].
DO NOT mix with Acidic Aqueous Waste.
DO NOT mix with Strong Oxidizers.
DO place exclusively in a designated "Non-Halogenated Organic Waste" container.
Step-by-Step Disposal Methodology
The following protocol ensures compliance with the Occupational Safety and Health Administration (OSHA) Laboratory Standard and Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines [1][3].
Causality: Highly concentrated strained alkenes can polymerize or react aggressively.
Action: Dilute the neat chemical or highly concentrated fractions to <5% w/v using a compatible, non-halogenated solvent (e.g., ethanol, ethyl acetate, or acetone) before transferring to the bulk waste container.
Step 2: Transfer to Bulk Waste
Action: Working inside a certified chemical fume hood, use a secondary containment tray. Transfer the diluted solution into an approved, chemically compatible high-density polyethylene (HDPE) or glass waste carboy designated for Non-Halogenated Organics.
Validation: Ensure the receiving container is not warm to the touch prior to addition (which would indicate an ongoing incompatible reaction).
Step 3: EPA-Compliant Labeling
Action: Immediately update the hazardous waste tag. The tag must explicitly list:
"Hazardous Waste"
Specific contents: (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol, along with the diluent solvent.
Primary Hazards: Flammable, Irritant.
Step 4: Storage and Time Limits
Action: Store the waste carboy in a designated Hazardous Waste Accumulation Area (HWAA) with secondary containment.
Compliance: For Large Quantity Generators (LQG), the waste must be removed from the facility within 90 days of the accumulation start date[3]. Keep the container tightly capped unless actively adding waste.
Step 5: Final Manifesting and Incineration
Action: Coordinate with your Environmental Health and Safety (EHS) department or a licensed hazardous waste vendor.
Requirement: Specify that the waste contains organic nitrogen. The vendor must route this to a high-temperature commercial incinerator equipped with alkaline scrubbers to neutralize the resulting NOx gases.
Emergency Spill Response & Decontamination
In the event of a spill, immediate action must be taken to prevent inhalation exposure and environmental contamination.
Evacuate and Isolate: Alert personnel and cordon off the area. Ensure the fume hood sash is lowered if the spill is contained within it, or increase room ventilation if outside the hood [2].
Don PPE: Equip heavy-duty nitrile gloves, chemical splash goggles, and a flame-retardant lab coat.
Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or commercial universal spill pads). Do not use combustible materials like paper towels for large spills of reactive organics.
Neutralization (Optional but recommended): Because the pyrrolidine ring is basic, a mild, solid acid (like citric acid powder) can be lightly sprinkled over the absorbed spill to neutralize the amine, reducing volatility and odor.
Collection: Sweep the absorbed material using a non-sparking tool into a heavy-duty plastic bag or bucket. Seal and label as "Hazardous Spill Cleanup Material - Contains Basic Organics."
Decontamination: Wash the affected surface with a mild detergent and water, followed by an ethanol wipe to remove any residual lipophilic compound.
Disposal Workflow Visualization
Workflow for the segregation, labeling, and disposal of (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol.
References
Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). U.S. Department of Labor. Available at:[Link]
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Available at:[Link]
U.S. Environmental Protection Agency (EPA). Hazardous Waste Generators: Learn the Basics of Hazardous Waste. Available at:[Link]
Handling
Personal protective equipment for handling (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol
This guide provides an operational safety and logistical framework for handling (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol . Important Note on Chemical Identity: As a specialized intermediate (likely a building block for...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an operational safety and logistical framework for handling (4Z)-8-(Pyrrolidin-1-yl)cyclooct-4-en-1-ol .
Important Note on Chemical Identity: As a specialized intermediate (likely a building block for macrocyclic kinase inhibitors or similar therapeutics), specific public Safety Data Sheets (SDS) for this exact molecule are rare. Therefore, this protocol utilizes Structure-Activity Relationship (SAR) principles, deriving safety mandates from its functional components: the corrosive, skin-permeating pyrrolidine moiety and the lipophilic cyclooctenol ring.
Treat this substance as a Corrosive, Toxic, and Environmentally Hazardous Novel Chemical Entity (NCE).
Part 1: Hazard Identification & Risk Assessment
The Core Hazard: The danger of this molecule lies in its "Trojan Horse" structure.
The Payload (Pyrrolidine): A secondary amine that is caustic (pH > 11), causing severe skin burns and eye damage. Pyrrolidine itself is highly flammable and toxic by inhalation.
The Carrier (Cyclooctene Ring): A lipophilic hydrocarbon ring that facilitates rapid absorption through the skin's lipid bilayer, potentially dragging the caustic amine into deep tissue layers faster than a simple aqueous base.
Summary of Anticipated Hazards:
Hazard Class
Classification (Predicted)
Operational Implication
Skin Corrosion/Irritation
Category 1B (Corrosive)
Irreversible damage possible < 3 min exposure.
Eye Damage
Category 1 (Severe)
Risk of permanent blindness; standard safety glasses are insufficient.
Acute Toxicity
Category 3 (Oral/Dermal)
Toxic if swallowed or absorbed through skin.
| Flammability | Category 3 or 4 | Likely a high-flashpoint liquid/oil, but combustible. |
Part 2: Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for pyrrolidine-substituted lipids. You must use a "Barrier & Dexterity" layering system.
Hand Protection Logic
Why not just Nitrile? Pyrrolidines and cyclic amines can degrade standard 4-mil nitrile gloves in under 15 minutes.
The Protocol: Double-gloving is mandatory.
Inner Layer:Silver Shield / Laminate (EVOH) . These provide >480 min breakthrough time against amines.
Outer Layer:High-Dexterity Nitrile (5-6 mil) . Provides grip and protects the inner liner from physical tears.
PPE Selection Table
Body Area
Minimum Requirement
Technical Specification
Eyes/Face
Chemical Splash Goggles + Face Shield
ANSI Z87.1+ D3 (Droplet/Splash rating). Do not rely on safety glasses.
Hands (Inner)
Chemical Barrier
Silver Shield / 4H Laminate (EVOH/PE).
Hands (Outer)
Mechanical Protection
Nitrile (minimum 5 mil) . Change immediately upon splash.
Respiratory
Fume Hood (Primary)
If working outside hood: Full-face respirator with OV/P100 cartridges (Organic Vapor + Particulate).
Body
Chemical Resistant Lab Coat
Poly-cotton blend is acceptable only if covered by a chemical apron (Butyl/Neoprene) during transfer.
Part 3: Operational Protocol (Step-by-Step)
Phase 1: Engineering Controls & Setup
Ventilation: All operations must occur inside a certified chemical fume hood with a face velocity of 80–100 fpm .
Inert Atmosphere: This molecule contains an alkene (oxidation risk) and an amine (CO₂ absorption).
Action: Flush headspace with Argon or Nitrogen after every use.
Static Control: As a likely viscous oil/solid, static charge can cause "jumping" during weighing. Use an ionizing anti-static gun if handling solid forms.
Phase 2: Handling & Synthesis
Weighing:
Do not weigh on an open bench. Use a partially enclosed balance inside the hood.
If the substance is an oil, use a glass syringe with a Luer-lock tip for transfer to avoid drips common with pipettes.
Reaction Monitoring:
When taking TLC/LCMS aliquots, assume the syringe tip is corrosive. Wipe with a chemically resistant wipe (e.g., Kimwipe) before removing from the hood.
Phase 3: Waste Disposal
Classification:Basic Organic Waste (High pH).
Segregation:
NEVER mix with acidic waste streams (e.g., HCl, H₂SO₄). The exothermic neutralization can cause rapid boiling and container rupture.
NEVER mix with oxidizers (peroxides, nitric acid). Cyclic amines can form explosive N-oxides or nitro-compounds.
Container: High-Density Polyethylene (HDPE) carboys. Glass is acceptable but poses a breakage risk.
Part 4: Emergency Response Visualization
Scenario A: Skin Exposure Response
Immediate Action: Do not waste time looking for a neutralizer. Water solubility is the priority.
Duration: Rinse for minimum 15 minutes .
Medical: Transport to ER; mention "Caustic Organic Amine Exposure."
Scenario B: Spill Management Logic
Figure 1: Decision logic for spill response. Note the prohibition on direct acid neutralization due to heat generation.
Part 5: PPE Selection Logic Flow
The following diagram illustrates the decision-making process for selecting glove materials based on the chemical's dual nature (Lipophilic + Caustic).
Figure 2: PPE Selection Logic demonstrating why standard nitrile gloves are insufficient for this specific chemical structure.
References
National Institutes of Health (PubChem). Pyrrolidine (CID 31268) - Safety and Hazards. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[1] Retrieved from [Link]
